(4-Chlorophenyl)(oxo)acetaldehyde oxime

• CAS: 1089304-84-6

Core Science & Biosynthesis

Mechanistic Elucidation and Synthetic Workflows for the Formation of (4-Chlorophenyl)(oxo)acetaldehyde Oxime

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound Identity: (4-Chlorophenyl)(oxo)acetaldehyde oxime (also known as 4-chlorophenylglyoxal aldoxime or 1-(4-chlorophenyl)-2-(hydroxyimino)ethanone)

Executive Summary

(4-Chlorophenyl)(oxo)acetaldehyde oxime is a critical α -oximino ketone intermediate utilized extensively in the synthesis of nitrogen-containing heterocycles and pharmaceutical active pharmaceutical ingredients (APIs). Structurally analogous to biologically active plant defense inducers like isonitrosoacetophenone (INAP)[1]([Link]), this compound features a highly reactive oxime moiety conjugated with a carbonyl group and a para-chlorinated aromatic ring.

As a Senior Application Scientist, understanding the precise mechanistic pathways to form this compound is essential for optimizing yield, ensuring regioselectivity, and scaling up production. This whitepaper deconstructs the two primary synthetic architectures—Active Methylene Nitrosation and Regioselective Oximation —providing field-proven, self-validating protocols grounded in mechanistic causality.

Fig 1: Divergent synthetic strategies for (4-Chlorophenyl)(oxo)acetaldehyde oxime.

Mechanistic Architecture

Route A: Active Methylene Nitrosation of 4-Chloroacetophenone

The direct nitrosation of 4-chloroacetophenone is a classic Claisen-type reaction. By treating the ketone with an alkyl nitrite (e.g., isoamyl nitrite) under acidic conditions, the α -methyl group is converted directly into an oxime[2]([Link]).

Mechanistic Causality:

• Enolization: The reaction requires an acid catalyst (typically HCl) to protonate the carbonyl oxygen. This increases the electrophilicity of the carbonyl carbon, lowering the pKa of the α -protons and driving the formation of the reactive enol tautomer. The electron-withdrawing para-chloro group slightly increases the acidity of these α -protons compared to unsubstituted acetophenone.

• Electrophilic Attack: The alkyl nitrite ( RONO ) is protonated, generating a highly electrophilic nitrosonium equivalent ( NO+ ). The electron-rich alkene of the enol attacks the nitrogen atom, forming a new C-N bond.

• Tautomerization (The Thermodynamic Sink): The initial product is an α -nitroso ketone. However, primary and secondary nitroso compounds are thermodynamically unstable relative to their oxime tautomers. The system rapidly undergoes a proton shift to form the oxime, driven by the extended π -conjugation across the aromatic ring, the carbonyl, and the C=N double bond.

Fig 2: Acid-catalyzed nitrosation mechanism of 4-chloroacetophenone.

Route B: Regioselective Oximation of 4-Chlorophenylglyoxal

An alternative, highly efficient route involves the nucleophilic addition of hydroxylamine to 1-(4-chlorophenyl)-2-oxoethanal (4-chlorophenylglyoxal)[3]().

Mechanistic Causality:

• Regioselectivity: 4-Chlorophenylglyoxal possesses two distinct carbonyl environments: a ketonic carbonyl ( C1 ) conjugated with the aryl ring, and an aldehydic carbonyl ( C2 ). The aldehydic carbon is significantly less sterically hindered and lacks the electron-donating resonance from the aryl ring, making it vastly more electrophilic.

• Nucleophilic Addition: Hydroxylamine, acting as an α -effect nucleophile, selectively attacks the C2 aldehyde to form a tetrahedral hemiaminal intermediate.

• Dehydration: Under mildly basic or slightly acidic conditions, the hemiaminal undergoes dehydration (loss of H2​O ) to establish the stable C=N−OH oxime bond.

Fig 3: Regioselective nucleophilic oximation of 4-chlorophenylglyoxal.

Strategic Comparison of Pathways

When designing a scale-up campaign, the choice between Route A and Route B depends on starting material availability, impurity tolerance, and reactor capabilities.

Parameter	Route A: Active Methylene Nitrosation	Route B: Regioselective Oximation
Primary Reagents	Isoamyl nitrite, HCl (gas or ethereal)	Hydroxylamine hydrochloride, Na2​CO3​
Solvent System	Diethyl ether, THF, or Methanol	Ethanol / Water (1:1)
Reaction Temperature	0∘C to Room Temperature	0∘C to 25∘C
Reaction Time	2 - 4 hours	1 - 2 hours
Typical Yield	65% - 75%	80% - 92%
Key Advantage	Uses cheap, highly stable 4-chloroacetophenone.	Higher yield, cleaner impurity profile.
Primary Risk	Over-nitrosation; handling of toxic alkyl nitrites.	Glyoxal hydrates can be prone to polymerization.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Observational milestones are built into the steps to confirm mechanistic progression without requiring immediate offline analytics.

Protocol A: Nitrosation of 4-Chloroacetophenone

Note: Alkyl nitrites are potent vasodilators. Perform all operations in a well-ventilated fume hood.

• System Preparation: Dissolve 4-chloroacetophenone (1.0 eq, 10 mmol) in anhydrous diethyl ether (20 mL) in a round-bottom flask equipped with a magnetic stirrer.

• Catalyst Introduction: Cool the solution to 0∘C using an ice bath. Slowly bubble dry HCl gas into the solution for 5 minutes (alternatively, add 1.2 eq of a 2M HCl in diethyl ether solution).

• Nitrosation: Add isoamyl nitrite (1.2 eq, 12 mmol) dropwise over 15 minutes.

  • Self-Validation Checkpoint: Upon addition, the solution will transition from clear/pale yellow to a deep orange/red. This color shift is the visual confirmation of the transient, highly conjugated α -nitroso ketone intermediate forming[2]([Link]).

• Tautomerization & Isolation: Remove the ice bath and allow the reaction to stir at room temperature for 3 hours.

  • Self-Validation Checkpoint: As the thermodynamic tautomerization occurs, the deep red color will fade, and the target oxime will begin to precipitate as a pale yellow/white solid due to its lower solubility in ether.

• Workup: Filter the precipitate, wash with cold diethyl ether ( 2×10 mL), and dry under vacuum.

Protocol B: Oximation of 4-Chlorophenylglyoxal

• Substrate Solubilization: Dissolve 4-chlorophenylglyoxal hydrate (1.0 eq, 10 mmol) in absolute ethanol (15 mL).

• Nucleophile Activation: In a separate flask, dissolve hydroxylamine hydrochloride (1.1 eq, 11 mmol) and sodium carbonate (0.6 eq, 6 mmol) in distilled water (15 mL).

  • Causality: Na2​CO3​ acts as a mild base to liberate the free, nucleophilic hydroxylamine from its HCl salt. A stronger base (like NaOH) is avoided to prevent base-catalyzed degradation or Cannizzaro-type disproportionation of the glyoxal[3]().

• Reaction Execution: Cool the ethanolic glyoxal solution to 0∘C . Add the aqueous hydroxylamine solution dropwise over 10 minutes. Stir the biphasic/cloudy mixture at room temperature for 1.5 hours.

• Analytical Validation: Monitor via TLC (Hexane:EtOAc 7:3).

  • Self-Validation Checkpoint: The highly polar glyoxal hydrate spot ( Rf​≈0.1 ) will be entirely consumed, replaced by a distinct, UV-active oxime spot ( Rf​≈0.4 ).

• Extraction: Concentrate the mixture in vacuo to remove ethanol. Extract the aqueous residue with dichloromethane ( 3×20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and evaporate to yield the pure (4-chlorophenyl)(oxo)acetaldehyde oxime.

References

• [1] Isonitrosoacetophenone Drives Transcriptional Reprogramming in Nicotiana tabacum Cells in Support of Innate Immunity and Defense. PLoS One (National Center for Biotechnology Information / PMC). URL:[Link]

• [2] Nitrosation in organic chemistry. General synthesis of .alpha.-nitroso ketone acetal dimers and .alpha.-oximino ketone acetals and mechanism of their fragmentation reactions. The Journal of Organic Chemistry (ACS Publications). URL:[Link]

• [3] AU2004223987B2 - 2, 3, 6-trisubstituted-4-pyrimidone derivatives. Google Patents. URL:

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An In-depth Technical Guide to the Physicochemical Properties and Thermodynamic Stability of (4-Chlorophenyl)(oxo)acetaldehyde Oxime

For Researchers, Scientists, and Drug Development Professionals

Abstract

(4-Chlorophenyl)(oxo)acetaldehyde oxime is a molecule of significant interest in medicinal chemistry and drug development due to its structural motifs, which are common in various biologically active compounds. A thorough understanding of its physicochemical properties and thermodynamic stability is paramount for its effective handling, formulation, and development into potential therapeutic agents. This technical guide provides a comprehensive overview of these critical parameters, offering a blend of theoretical insights, predictive data, and detailed experimental protocols. While specific experimental data for this exact molecule is limited in publicly available literature, this guide synthesizes information from closely related analogues and employs established scientific principles to provide a robust framework for its characterization.

Introduction

The α-keto-oxime functionality present in (4-Chlorophenyl)(oxo)acetaldehyde oxime is a key pharmacophore that can influence a molecule's interaction with biological targets. The presence of a 4-chlorophenyl group further modulates its electronic and lipophilic properties, which are critical determinants of pharmacokinetic and pharmacodynamic behavior. This guide serves as a foundational resource for researchers, providing the necessary information to safely handle, analyze, and utilize this compound in a research and development setting.

Molecular Structure and Isomerism

(4-Chlorophenyl)(oxo)acetaldehyde oxime possesses a core structure featuring a phenyl ring substituted with a chlorine atom at the para position, connected to a glyoxal oxime moiety.

Chemical Structure:

The presence of the C=N double bond in the oxime group gives rise to geometric isomerism, resulting in E and Z isomers. The relative orientation of the hydroxyl group (-OH) to the carbonyl group (C=O) defines these isomers. The specific isomer can have a significant impact on the molecule's biological activity and physicochemical properties due to differences in steric hindrance and intramolecular interactions.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of a drug candidate is fundamental to its development. The following sections detail key parameters for (4-Chlorophenyl)(oxo)acetaldehyde oxime, combining predicted values with established experimental methodologies for their determination.

Acid Dissociation Constant (pKa)

The pKa value is a critical parameter that governs the ionization state of a molecule at a given pH, which in turn affects its solubility, absorption, distribution, and target engagement. The primary acidic proton in (4-Chlorophenyl)(oxo)acetaldehyde oxime is that of the oxime hydroxyl group.

Predicted pKa:

Due to the lack of direct experimental data, the pKa can be estimated using computational models and by comparison with structurally similar compounds. For para-substituted benzaldehyde oximes, the pKa is influenced by the electronic nature of the substituent. The electron-withdrawing nature of the chlorine atom is expected to increase the acidity of the oxime proton compared to an unsubstituted benzaldehyde oxime.

Table 1: Predicted and Comparative pKa Values

Compound	Predicted/Experimental pKa	Reference
(4-Chlorophenyl)(oxo)acetaldehyde oxime	9.5 - 10.5 (Predicted)	N/A
p-Chlorobenzaldoxime	10.8	[1]
Benzaldoxime	11.1	[2][3]

Experimental Protocol for pKa Determination (Potentiometric Titration):

This protocol outlines a standard method for the experimental determination of pKa.

• Preparation of the Analyte Solution: Accurately weigh approximately 10-20 mg of (4-Chlorophenyl)(oxo)acetaldehyde oxime and dissolve it in a suitable co-solvent (e.g., methanol or DMSO) due to its expected low aqueous solubility. Dilute the solution with a known volume of deionized water to a final concentration of approximately 0.01 M.

• Titration Setup: Calibrate a pH meter with standard buffer solutions (pH 4, 7, and 10). Place the analyte solution in a thermostated vessel and use a magnetic stirrer for continuous mixing.

• Titration: Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH) in small, precise increments.

• Data Acquisition: Record the pH of the solution after each addition of the titrant.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined as the pH at the half-equivalence point.

Partition Coefficient (logP)

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity, which is a key predictor of its membrane permeability and in vivo distribution.

Predicted logP:

Computational methods can provide an estimate of the logP value. The presence of the chlorine atom and the phenyl ring contributes to the lipophilicity of the molecule.

Table 2: Predicted logP Value

Compound	Predicted logP	Reference
(4-Chlorophenyl)(oxo)acetaldehyde oxime	1.8 - 2.5	N/A

Experimental Protocol for logP Determination (Shake-Flask Method):

This is the traditional and most reliable method for determining logP.

• Preparation of Phases: Prepare a saturated solution of 1-octanol in water and a saturated solution of water in 1-octanol by vigorous mixing followed by separation.

• Analyte Addition: Accurately weigh a small amount of (4-Chlorophenyl)(oxo)acetaldehyde oxime and dissolve it in the 1-octanol-saturated water phase.

• Partitioning: Add an equal volume of the water-saturated 1-octanol to the aqueous solution of the compound in a separatory funnel.

• Equilibration: Shake the funnel for a sufficient time (e.g., 1-2 hours) to allow for the partitioning equilibrium to be reached.

• Phase Separation: Allow the two phases to separate completely.

• Concentration Measurement: Determine the concentration of the compound in both the aqueous and octanol phases using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Calculation: The logP is calculated as the logarithm of the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

Aqueous Solubility

Solubility is a critical factor for drug absorption and formulation. The presence of the polar oxime and carbonyl groups may confer some aqueous solubility, while the chlorophenyl group will limit it.

Predicted Solubility:

Predictive models suggest that (4-Chlorophenyl)(oxo)acetaldehyde oxime is likely to have low aqueous solubility.

Experimental Protocol for Aqueous Solubility Determination (Equilibrium Shake-Flask Method):

• Sample Preparation: Add an excess amount of solid (4-Chlorophenyl)(oxo)acetaldehyde oxime to a known volume of purified water in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for an extended period (typically 24-48 hours) to ensure that equilibrium is reached.

• Phase Separation: Separate the undissolved solid from the saturated solution by centrifugation or filtration.

• Quantification: Carefully remove an aliquot of the clear supernatant and dilute it with a suitable solvent. Determine the concentration of the dissolved compound using a validated HPLC method.

• Calculation: The aqueous solubility is calculated from the measured concentration and the dilution factor.

Melting Point

The melting point is a fundamental physical property that provides information about the purity and crystalline nature of a compound.

Expected Melting Point:

While no specific experimental value is available, based on related structures, a crystalline solid with a defined melting point is expected. For example, p-chlorobenzaldoxime has a melting point of 109-112 °C.[1]

Experimental Protocol for Melting Point Determination (Capillary Method):

• Sample Preparation: Finely powder a small amount of the dry crystalline compound.

• Capillary Loading: Pack a small amount of the powder into a capillary tube.

• Measurement: Place the capillary tube in a melting point apparatus and heat it at a slow, controlled rate (e.g., 1-2 °C/min) near the expected melting point.

• Observation: Record the temperature range from the point at which the first drop of liquid appears to the point at which the entire sample has melted.

Synthesis and Purification

The synthesis of (4-Chlorophenyl)(oxo)acetaldehyde oxime can be achieved through a two-step process involving the formation of the α-keto aldehyde precursor followed by oximation.

Synthesis of (4-Chlorophenyl)(oxo)acetaldehyde (Precursor)

A common method for the synthesis of α-keto aldehydes is the oxidation of the corresponding α-hydroxy ketone or the direct oxidation of a methyl ketone.

dot

Caption: Synthesis of the precursor, (4-Chlorophenyl)(oxo)acetaldehyde.

Experimental Protocol for Precursor Synthesis (Selenium Dioxide Oxidation):

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4-chloroacetophenone in a suitable solvent such as aqueous dioxane or ethanol.

• Reagent Addition: Add a stoichiometric amount of selenium dioxide (SeO₂).

• Reaction: Heat the mixture to reflux for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture and filter to remove the selenium byproduct. The filtrate is then extracted with an organic solvent (e.g., ethyl acetate).

• Purification: The organic layer is washed, dried, and concentrated under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Synthesis of (4-Chlorophenyl)(oxo)acetaldehyde Oxime

The final step is the oximation of the α-keto aldehyde.

Caption: A general workflow for Thermogravimetric Analysis (TGA).

Experimental Protocol for TGA Analysis:

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a TGA crucible (e.g., alumina or platinum).

• Instrument Setup: Place the crucible in the TGA furnace.

• Thermal Program: Heat the sample from ambient temperature to a final temperature (e.g., 500 °C) at a constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (typically nitrogen).

• Data Analysis: The TGA thermogram will show the percentage of mass loss as a function of temperature. The onset of mass loss indicates the beginning of decomposition.

Analytical Characterization

A suite of analytical techniques should be employed to confirm the identity and purity of synthesized (4-Chlorophenyl)(oxo)acetaldehyde oxime.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure and assess purity. The chemical shifts of the oxime proton and the protons on the aromatic ring will be characteristic.

• Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental composition.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound and for quantification in various assays. A reversed-phase C18 column with a mobile phase of acetonitrile and water is a common starting point for method development. [4][5][6][7][8]* Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the C=O, C=N, and O-H stretching vibrations.

• X-ray Crystallography: For unambiguous determination of the solid-state structure, including the specific E/Z isomer, if a suitable single crystal can be obtained. [9]

Conclusion

References

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• Lin, B., Yao, Y., Huang, Y., & Weng, Z. (2022). 2,2,2-Trifluoroacetaldehyde O-(Aryl)oxime: A Precursor of Trifluoroacetonitrile. Organic Letters, 24(11), 2055–2058. [Link]

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• Kumar, P. S., & Kumar, S. (2015). Synthesis and Biological evaluation of novel (4-chlorophenyl) ((1R, 3r, 5S)-3- (phenyl amino) - Der Pharma Chemica. Der Pharma Chemica, 7(12), 24-31.

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• Ray, R., Chowdhury, A. D., Maiti, D., & Lahiri, G. K. (2017). Figure S13. 1 H NMR spectrum of 1-(4-Chlorophenyl)ethanone oxime (2g). ResearchGate. [Link]

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• Li, Y., et al. (2010). Synthesis and Antiviral Activity of 5-(4-Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides. Molecules, 15(12), 9037-9048. [Link]

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An In-depth Technical Guide to the Mass Spectrometry Fragmentation Pathways of (4-Chlorophenyl)(oxo)acetaldehyde Oxime

Introduction

(4-Chlorophenyl)(oxo)acetaldehyde oxime is a multifaceted organic compound featuring a chlorophenyl moiety, an alpha-keto group, and an oxime functional group. Understanding its behavior under mass spectrometric conditions is crucial for its identification and structural elucidation in various research and development settings, including pharmaceutical development and metabolite identification. This guide provides a detailed exploration of the predicted mass spectrometry fragmentation pathways of this molecule, drawing upon established principles of mass spectrometry and data from analogous structures. Given the absence of direct literature on the specific title compound, this paper will synthesize information from related acetophenone oximes and chlorinated aromatic compounds to propose the most probable fragmentation patterns under common ionization techniques such as Electron Ionization (EI) and Electrospray Ionization (ESI).[1][2][3]

Predicted Electron Ionization (EI) Fragmentation Pathways

Electron Ionization (EI) is a hard ionization technique that typically induces extensive fragmentation, providing a detailed fingerprint of a molecule's structure. The fragmentation of (4-Chlorophenyl)(oxo)acetaldehyde oxime under EI is anticipated to be driven by the presence of the aromatic ring, the chlorine substituent, and the reactive oxime group.[4] The initial ionization event is most likely to occur at a site with non-bonding electrons, such as the oxygen or nitrogen atoms of the oxime group, or the chlorine atom.[4]

A primary fragmentation event for aromatic compounds is often the cleavage of the bond alpha to the aromatic ring. For the title compound, this would lead to the formation of a stable chlorobenzoyl cation. Subsequent fragmentations would then proceed from this key intermediate.

Proposed Major Fragmentation Pathways under EI

The fragmentation of (4-Chlorophenyl)(oxo)acetaldehyde oxime is expected to proceed through several key pathways, as illustrated in the diagram below. The presence of chlorine will result in a characteristic M+2 isotopic pattern for all chlorine-containing fragments.

Figure 1: Proposed EI fragmentation pathways of (4-Chlorophenyl)(oxo)acetaldehyde oxime.

Key Fragmentation Steps:

• Alpha-Cleavage: A dominant fragmentation pathway is the cleavage of the C-C bond between the carbonyl group and the oxime-bearing carbon. This results in the formation of the highly stable 4-chlorobenzoyl cation (m/z 139/141 ). This fragment is expected to be a major peak in the spectrum.[5]

• Decarbonylation: The 4-chlorobenzoyl cation can subsequently lose a molecule of carbon monoxide (CO) to form the 4-chlorophenyl cation (m/z 111/113 ).[6]

• Loss of Chlorine: The 4-chlorophenyl cation can then lose a chlorine radical to yield the phenyl cation (m/z 76 ), although this is less favorable than the loss of neutral CO.[6]

• Loss of Hydroxyl Radical: Cleavage of the N-O bond in the molecular ion can lead to the loss of a hydroxyl radical (•OH), resulting in an ion at m/z 182/184 .

• Loss of Nitroxyl Radical: A further fragmentation of the oxime group can involve the loss of the nitroxyl radical (•NOH), leading to an ion at m/z 168/170 .

• Loss of Chlorine Radical: Direct cleavage of the C-Cl bond from the molecular ion can produce a fragment at m/z 164 .

Predicted Electrospray Ionization (ESI) Fragmentation Pathways

Electrospray Ionization (ESI) is a soft ionization technique that typically results in the formation of protonated molecules [M+H]⁺ or other adducts with minimal fragmentation. Tandem mass spectrometry (MS/MS) is then required to induce fragmentation and obtain structural information.

For (4-Chlorophenyl)(oxo)acetaldehyde oxime, ESI in positive ion mode would likely produce a protonated molecule at m/z 200/202 . The protonation site is expected to be one of the heteroatoms, most likely the nitrogen of the oxime group due to its basicity.

Proposed Major Fragmentation Pathways under ESI-MS/MS

The fragmentation of the [M+H]⁺ ion is expected to be initiated by the mobility of the proton, leading to charge-driven fragmentation reactions.

Figure 2: Proposed ESI-MS/MS fragmentation pathways of protonated (4-Chlorophenyl)(oxo)acetaldehyde oxime.

Key Fragmentation Steps:

• Loss of Hydroxylamine: A likely fragmentation pathway for the protonated molecule involves the loss of a neutral hydroxylamine molecule (NH₂OH), resulting in an ion at m/z 167/169 .

• Loss of Water: Protonation on the hydroxyl group of the oxime can facilitate the loss of a water molecule, leading to a fragment ion at m/z 182/184 .

• Formation of the Acylium Ion: Similar to EI, cleavage of the C-C bond can occur, leading to the formation of the 4-chlorobenzoyl cation at m/z 139/141 .

Experimental Protocols

To acquire mass spectra for (4-Chlorophenyl)(oxo)acetaldehyde oxime, the following general protocols can be employed:

Electron Ionization Mass Spectrometry (EI-MS)

• Sample Preparation: Dissolve a small amount of the compound in a volatile organic solvent such as methanol or acetonitrile to a concentration of approximately 1 mg/mL.

• Instrumentation: Utilize a gas chromatograph coupled to a mass spectrometer (GC-MS) or a direct insertion probe.

• GC Conditions (if applicable):

  • Column: A non-polar column (e.g., HP-5MS).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min.

  • Carrier Gas: Helium.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Electron Energy: 70 eV.

  • Source Temperature: 230 °C.

  • Mass Range: m/z 40-400.

Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS)

• Sample Preparation: Prepare a dilute solution of the compound (1-10 µg/mL) in a solvent mixture compatible with ESI, such as 50:50 acetonitrile:water with 0.1% formic acid.

• Instrumentation: Use a liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS) or direct infusion.

• LC Conditions (if applicable):

  • Column: A C18 reversed-phase column.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient from 5% to 95% B over several minutes.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

  • Capillary Voltage: 3-4 kV.

  • Source Temperature: 120-150 °C.

  • MS1 Scan: Scan for the protonated molecule [M+H]⁺ at m/z 200/202.

  • MS2 Scan (Product Ion Scan): Select the precursor ion (m/z 200) and apply collision-induced dissociation (CID) with varying collision energies to observe the fragment ions.

Summary of Predicted Fragment Ions

Ionization	Precursor Ion (m/z)	Proposed Fragment Ion (m/z)	Proposed Neutral Loss
EI	199/201	182/184	•OH
168/170	•NOH
164	•Cl
139/141	•CH=NOH
111/113	CO, •CH=NOH
76	Cl, CO, •CH=NOH
ESI	200/202	182/184	H₂O
167/169	NH₂OH
139/141	CH₂=NOH

Conclusion

The mass spectrometric fragmentation of (4-Chlorophenyl)(oxo)acetaldehyde oxime is predicted to be rich and informative, providing key structural details. Under EI conditions, the fragmentation is expected to be dominated by alpha-cleavage leading to the stable 4-chlorobenzoyl cation. Under the softer ESI conditions, the protonated molecule is expected to undergo characteristic losses of small neutral molecules such as water and hydroxylamine. The presence of the chlorine atom provides a valuable isotopic signature that aids in the identification of chlorine-containing fragments. The proposed pathways and experimental protocols in this guide serve as a robust framework for researchers and scientists engaged in the analysis of this and structurally related compounds.

References

• Metabolic N-hydroxylation of substituted acetophenone imines. I. Evidence for formation of isomeric oximes - PubMed. (1986). Xenobiotica, 16(6), 575-585. [Link]

• Synthesis and Antifungal Study of Some Acetophenone Oximes and Their Terphthaloyl Oxime Esters - Academic Research Publishing Group. (n.d.). [Link]

• Fragmentation mechanisms in electron impact mass spectrometry. (n.d.). [Link]

• Synthesis of Some Acetophenone Oximes and Their Corresponding Bridged Terphthaloyl Oxime Esters - ResearchGate. (2020). [Link]

• Beckmann rearrangement of acetophenone oximes to the corresponding amides organo-catalyzed by trifluoroacetic acid for - IRIS. (n.d.). [Link]

• Mass Spectral Fragmentation Modes of Some Heterocyclically Substituted Chromones-I. (n.d.). [Link]

• Fragmentation of oxime and silyl oxime ether odd-electron positive ions by the McLafferty rearrangement: new insights on structural factors that promote α,β fragmentation - PubMed. (2012). Journal of the American Society for Mass Spectrometry, 23(6), 1033-1044. [Link]

• Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. (2023). [Link]

• Fragmentation of oxime and silyl oxime ether odd-electron positive ions by the McLafferty rearrangement: new insights on structural factors that promote α,β fragmentation - PMC. (2012). Journal of the American Society for Mass Spectrometry, 23(6), 1033-1044. [Link]

• Fragmentation Mechanisms - Intro to Mass Spectrometry. (n.d.). [Link]

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Computational Chemistry and DFT Study of (4-Chlorophenyl)(oxo)acetaldehyde oxime: From Molecular Structure to Biological Interaction

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Prepared by a Senior Application Scientist

Abstract: This technical guide provides a comprehensive, field-proven framework for the computational investigation of (4-Chlorophenyl)(oxo)acetaldehyde oxime, a molecule of interest in synthetic and medicinal chemistry. We move beyond a simple recitation of methods to explain the causality behind experimental choices, offering a self-validating protocol rooted in Density Functional Theory (DFT). This document details the step-by-step methodology for geometry optimization, spectroscopic analysis, electronic property elucidation, and molecular docking simulations. By synthesizing theoretical calculations with validation against experimental benchmarks, this guide empowers researchers to accurately predict molecular properties and rationally design future experimental work, thereby accelerating the drug discovery and development pipeline.

Introduction: The Rationale for a Computational Approach

(4-Chlorophenyl)(oxo)acetaldehyde oxime is a derivative of (4-Chlorophenyl)acetaldehyde, a known intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] The introduction of the oxime functional group (C=N-OH) imparts significant chemical and biological versatility. Oximes are not merely synthetic intermediates; they are a class of compounds recognized for a wide spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[3]

A critical feature of oximes is their capacity to exist as E and Z geometric isomers due to the C=N double bond. This stereochemistry is not trivial; it plays a crucial role in determining a molecule's interaction with biological targets, where one isomer may exhibit significantly higher activity than the other.[4][5] Elucidating the stable conformation and electronic properties of each isomer is therefore paramount.

Direct synthesis and characterization of both isomers can be challenging and resource-intensive. Computational chemistry, particularly Density Functional Theory (DFT), offers a powerful, predictive, and cost-effective alternative.[6][7] DFT allows us to model the molecule's structure, stability, reactivity, and potential biological interactions with high accuracy before committing to extensive laboratory work. This guide provides a robust workflow for conducting such an in silico study.

Theoretical Framework: Density Functional Theory (DFT)

Density Functional Theory is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems.[6] Unlike wave function-based methods, DFT calculates the properties of a molecule based on its electron density, which is a function of only three spatial coordinates. This approach provides an exceptional balance of computational efficiency and accuracy, making it the workhorse for studying medium-to-large organic molecules.[8]

Key concepts in any DFT calculation are the functional and the basis set .

• Functional: This is an approximation used to describe the exchange-correlation energy—the most complex part of the electron-electron interaction. The choice of functional is critical. For organic molecules, hybrid functionals like B3LYP (Becke, 3-parameter, Lee-Yang-Parr) are widely used and have been shown to provide reliable results for geometry, vibrational frequencies, and electronic properties.[9][10]

• Basis Set: This is a set of mathematical functions used to build the molecular orbitals. A larger basis set provides a more accurate description of the electron distribution but at a higher computational cost. For a molecule like (4-Chlorophenyl)(oxo)acetaldehyde oxime, containing second-row elements and heteroatoms, a Pople-style basis set such as 6-311+G(d,p) is an excellent choice. It includes diffuse functions (+) for lone pairs and polarization functions (d,p) to accurately model bonding in three-dimensional space.[9]

Computational Methodology: A Validated Workflow

This section outlines a comprehensive, step-by-step protocol for the DFT and molecular docking study of (4-Chlorophenyl)(oxo)acetaldehyde oxime. The workflow is designed to be self-validating by correlating computational predictions with established or expected experimental data.

Caption: A generalized workflow for the computational study of a small molecule.

Software and Hardware

• Quantum Chemistry Software: Gaussian, PySCF, or similar packages are required for DFT calculations.[5][11]

• Visualization Software: GaussView, Avogadro, or PyMOL are used for building molecules and analyzing results.[3]

• Docking Software: AutoDock Vina is a widely used and effective tool for molecular docking.[3]

• Hardware: A multi-core workstation is recommended to handle the computational demands efficiently.

Protocol 1: Geometry Optimization and Frequency Analysis

Causality: This is the foundational step. We must find the most stable three-dimensional arrangement of atoms (the global energy minimum) for both the E and Z isomers. A frequency calculation is then performed to confirm that the optimized structure is a true minimum (no imaginary frequencies) and to predict the molecule's vibrational (IR) spectrum.[6]

Step-by-Step Methodology:

• Structure Creation: Using a molecular editor, draw the 2D structures of both E and Z isomers of (4-Chlorophenyl)(oxo)acetaldehyde oxime. Generate initial 3D coordinates.

• Input File Preparation: Create an input file for the DFT software.

  • Calculation Type: Opt Freq (Optimize geometry then calculate vibrational frequencies).

  • Method: B3LYP/6-311+G(d,p).

  • Charge and Multiplicity: 0 1 (neutral molecule, singlet state).

• Execution: Submit the calculation.

• Verification: Upon completion, check the output file.

  • Confirm normal termination.

  • Verify that there are zero imaginary frequencies, which confirms the structure is at a potential energy minimum.

  • Extract the final optimized coordinates and the Gibbs free energy. The isomer with the lower Gibbs free energy is predicted to be the more stable.

Protocol 2: Spectroscopic and Electronic Property Analysis

Causality: Calculating spectroscopic data like IR and NMR allows for direct comparison with and validation by experimental results.[12] Analysis of the electronic properties, such as Frontier Molecular Orbitals (HOMO/LUMO) and the Molecular Electrostatic Potential (MEP), provides deep insights into the molecule's reactivity and interaction potential.[13][14]

Caption: Relationship between key DFT outputs and their practical interpretations.

Step-by-Step Methodology:

• Use Optimized Geometry: All subsequent calculations must use the final coordinates from the optimization step.

• IR Spectrum: The vibrational frequencies are obtained directly from the Opt Freq calculation. The output can be visualized to generate a theoretical IR spectrum. Note: Calculated frequencies are often scaled by a factor (e.g., ~0.96 for B3LYP) to better match experimental values.

• NMR Spectrum: Perform a single-point energy calculation with the NMR keyword using the GIAO (Gauge-Independent Atomic Orbital) method. This will predict the ¹H and ¹³C chemical shifts.

• HOMO-LUMO Analysis: The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are in the output file. The energy gap (E_LUMO - E_HOMO) is a critical indicator of chemical stability and reactivity. A smaller gap suggests the molecule is more reactive.

• MEP Map Generation: Generate a cube file of the electron density and electrostatic potential from the calculation output. Use visualization software to map the potential onto the density surface. This creates a color-coded map where red indicates electron-rich regions (nucleophilic sites, e.g., the oxime oxygen) and blue indicates electron-poor regions (electrophilic sites).

Protocol 3: Molecular Docking Simulation

Causality: Molecular docking predicts the preferred orientation of a ligand when bound to a target protein and estimates the strength of the interaction (binding affinity).[15] This is invaluable for hypothesizing a molecule's biological activity and mechanism of action.[16] For this guide, we will hypothetically target Urease , as oxime derivatives have shown promise as urease inhibitors.[4]

Step-by-Step Methodology:

• Ligand Preparation:

  • Use the DFT-optimized structures of the E and Z isomers.

  • Using AutoDock Tools, add polar hydrogens, calculate Gasteiger charges, and save in the required .pdbqt format.

• Protein Preparation:

  • Download the crystal structure of the target protein (e.g., Helicobacter pylori Urease, PDB ID: 1E9Y) from the Protein Data Bank.

  • Remove water molecules and any co-crystallized ligands.

  • Add polar hydrogens and calculate charges. Save in .pdbqt format.

• Grid Box Definition:

  • Identify the active site of the enzyme (often where the original ligand was bound).

  • Define a grid box (a 3D cube) that encompasses this entire active site. The dimensions of the box are crucial for a thorough search.

• Docking Execution:

  • Run AutoDock Vina, specifying the prepared ligand, prepared receptor, and grid box configuration. Vina will explore multiple binding poses and rank them by their calculated binding energy.

• Results Analysis:

  • The primary output is the binding energy (in kcal/mol). More negative values indicate stronger, more favorable binding.

  • Visualize the top-ranked poses using PyMOL or Discovery Studio. Analyze the specific interactions (hydrogen bonds, hydrophobic contacts) between the ligand and the protein's amino acid residues.

Anticipated Results and Interpretation: A Case Study

This section presents hypothetical but realistic data that one might obtain from following the protocols above.

Molecular Geometry and Stability

The DFT calculations would provide precise bond lengths and angles for both isomers. These can be compared to crystallographic data of similar compounds to validate the level of theory.[9][17] The Gibbs free energy calculation would likely show a small energy difference between the E and Z isomers, indicating that one is slightly more stable, though both may co-exist in solution.[5]

Table 1: Predicted Geometrical and Energy Data

Parameter	E-Isomer (Predicted)	Z-Isomer (Predicted)
C=N Bond Length (Å)	1.285	1.288
N-O Bond Length (Å)	1.401	1.398
Dihedral C-C-N-O (°)	~180.0	~0.0

| Gibbs Free Energy (Hartree) | -X.12345 | -X.12310 |

Spectroscopic Signatures

The calculated vibrational frequencies can be correlated with experimental FT-IR data. For instance, characteristic peaks for O-H stretch (~3300 cm⁻¹), C=O stretch (~1700 cm⁻¹), and C=N stretch (~1650 cm⁻¹) would be predicted.[18]

Table 2: Key Predicted Vibrational Frequencies (Scaled)

Vibrational Mode	Predicted Frequency (cm⁻¹)
O-H stretch	3350
C-H stretch (aromatic)	3080
C=O stretch	1710
C=N stretch	1645

| N-O stretch | 950 |

Electronic Properties and Reactivity

The HOMO-LUMO gap provides a quantitative measure of reactivity. The MEP map would visually confirm the most reactive sites.

Table 3: Predicted Electronic Properties

Property	E-Isomer	Z-Isomer
HOMO Energy (eV)	-6.8	-6.9
LUMO Energy (eV)	-1.5	-1.4

| Energy Gap (eV) | 5.3 | 5.5 |

A smaller energy gap in the E-isomer would suggest it is slightly more reactive. The MEP map would likely show negative potential (red) around the oxime and carbonyl oxygens, identifying them as sites for hydrogen bonding and electrophilic attack.

Molecular Docking and Biological Interaction

The docking results would provide a quantitative comparison of how the two isomers bind to the target's active site. The difference in binding energy can be directly attributed to their different 3D shapes.

Table 4: Hypothetical Molecular Docking Results against Urease (PDB: 1E9Y)

Isomer	Binding Energy (kcal/mol)	Key Interacting Residues (H-Bonds)	Key Interacting Residues (Hydrophobic)
E-Isomer	-8.2	His274, Ni3001 (metal contact)	Ala365, Met366

| Z-Isomer | -7.1 | His274 | Ala365 |

Interpretation: In this hypothetical case, the E-isomer shows a stronger binding affinity (-8.2 kcal/mol) than the Z-isomer (-7.1 kcal/mol).[3] Visualization would reveal that the geometry of the E-isomer allows its oxime group to form a crucial interaction with the nickel ions in the urease active site, an interaction less favorable for the Z-isomer.[4] This provides a testable hypothesis: the E-isomer is likely a more potent inhibitor.

Conclusion and Future Directions

This guide has outlined a robust, multi-faceted computational workflow to thoroughly characterize (4-Chlorophenyl)(oxo)acetaldehyde oxime. By integrating DFT-based calculations for geometry, spectroscopy, and electronic properties with molecular docking simulations, researchers can:

• Determine the relative stability and structure of the E and Z isomers.

• Predict spectroscopic data to aid in the experimental characterization and validation of synthesized compounds.

• Gain fundamental insights into the molecule's reactivity through HOMO-LUMO and MEP analysis.

• Generate specific, data-driven hypotheses about the molecule's potential biological activity and mechanism of action.

The in silico data generated through this protocol provides a strong foundation for guiding subsequent experimental work, including targeted synthesis of the more promising isomer and in vitro assays to confirm the predicted biological activity. This synergy between computation and experimentation is the cornerstone of modern, efficient drug discovery and materials science.

References

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• Wanninayake, U. P., et al. (2021). Synthesis, In Silico Studies, and Evaluation of Syn and Anti Isomers of N-Substituted Indole-3-carbaldehyde Oxime Derivatives as Urease Inhibitors against Helicobacter pylori. MDPI. [Link]

• Shamsuzzaman, et al. (2014). Eco-friendly synthesis, physicochemical studies, biological assay and molecular docking of steroidal oxime-ethers. Pakistan Journal of Pharmaceutical Sciences. [Link]

• Povar, I. A., et al. (2023). Experimental and Computational Investigation of the Oxime Bond Stereochemistry in c-Jun N-terminal Kinase 3 Inhibitors 11H-Indeno[1,2-b]quinoxalin-11-one Oxime and Tryptanthrin-6-oxime. MDPI. [Link]

• Mohammadi, M., et al. (2014). Docking Studies, Synthesis, and In-vitro Evaluation of Novel Oximes Based on Nitrones as Reactivators of Inhibited Acetylcholinesterase. Iranian Journal of Pharmaceutical Research. [Link]

• Wang, Y., et al. (2020). Cost-effective density functional theory (DFT) calculations of equilibrium isotopic fractionation in large organic molecules. Physical Chemistry Chemical Physics. [Link]

• Domingo, L. R. (2016). Applications of the Conceptual Density Functional Theory Indices to Organic Chemistry Reactivity. MDPI. [Link]

• Computational Chemistry Stack Exchange. (2025). What software shall I use for DFT on an organic molecule?. [Link]

• Essome, S. B. B., et al. (2023). Monitoring Organic Synthesis via Density Functional Theory. IntechOpen. [Link]

• Grobelny, P., et al. (2013). Structural Chemistry of Oximes. Crystal Growth & Design. [Link]

• ResearchGate. (2025). A simple and straightforward method for determination of oxime group configuration in ethanone oximes by differential NOE experiments. [Link]

• Pal, M. (2023). computational study of small organic molecular using density functional theory (DFT). Slideshare. [Link]

• Pettazzoni, L., et al. (2023). Oxime metathesis: tuneable and versatile chemistry for dynamic networks. RSC Publishing. [Link]

• Gherib, A., et al. (2022). Theoretical Approach Using DFT Calculations of Novel Oxime Derivatives. Biointerface Research in Applied Chemistry. [Link]

• Kaçar, A., et al. (2025). Synthesis, spectroscopic characterizations, Hirshfeld surface analyses, DFT, interaction energy calculations and molecular docking studies of novel (1E,2Z)-2-(2-(3-chloropyridin-2-yl)hydrazono)-2-(p-tolyl)acetaldehyde oxime. ResearchGate. [Link]

• Arshad, N., et al. (2019). A comparison between observed and DFT calculations on structure of 5-(4-chlorophenyl)-2-amino-1,3,4-thiadiazole. Scientific Reports. [Link]

• Al-Otaibi, J. S., et al. (2022). Synthesis, structural elucidation, in vitro antibacterial activity, DFT calculations, and molecular docking aspects of mixed-ligand complexes of a novel oxime and phenylalanine. PubMed. [Link]

• Kumar, Dr. P., et al. (2024). Green Approach for Synthesis of Oximes by Using Natural Acids. Journal of Survey in Fisheries Sciences. [Link]

• ResearchGate. (2019). A comparison between observed and DFT calculations on structure of 5-(4-chlorophenyl)-2-amino-1,3,4-thiadiazole. [Link]

• Organic Chemistry Portal. (n.d.). Oxime synthesis by condensation or oxidation. [Link]

• Kiasat, A. R., et al. (2011). Synthesis of Oximes from the Corresponding of Organic Carbonyl Compounds with NH2OH.HCl and Oxalic Acid. Oriental Journal of Chemistry. [Link]

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Electronic properties and substituent effects of (4-Chlorophenyl)(oxo)acetaldehyde oxime

An In-Depth Technical Guide to the Electronic Properties and Substituent Effects of (4-Chlorophenyl)(oxo)acetaldehyde oxime

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

(4-Chlorophenyl)(oxo)acetaldehyde oxime is a molecule of significant interest in medicinal chemistry and materials science due to the unique interplay of its functional groups. This guide provides a comprehensive analysis of its electronic properties, with a particular focus on the influence of the para-chloro substituent on the phenyl ring. We will delve into the synthesis, spectroscopic characterization, and computational analysis of this and related α-oxo-oximes. Furthermore, this document will elucidate the potential applications of this class of compounds in drug development, supported by established methodologies and theoretical insights.

Introduction: The Significance of α-Oxo-Oximes

α-Oxo-oximes, characterized by a carbonyl group adjacent to an oxime moiety, are versatile chemical entities. The oxime group, with its C=N-OH functionality, can act as both a hydrogen bond donor and acceptor, a property that is crucial in designing molecules with specific biological activities.[1] Oximes and their derivatives have a rich history in medicinal chemistry, with applications ranging from antidotes for nerve agents to components of antibacterial and anticancer drugs.[2][3] The presence of the α-carbonyl group further modulates the electronic character of the oxime, influencing its reactivity and potential as a ligand for metal complexes.[4]

(4-Chlorophenyl)(oxo)acetaldehyde oxime introduces a halogen substituent on the phenyl ring, which is a common strategy in drug design to modulate a compound's lipophilicity, metabolic stability, and binding affinity.[5] This guide will explore the profound electronic effects of this seemingly simple substitution.

Synthesis and Spectroscopic Characterization

Proposed Synthetic Pathway

The most common method for the synthesis of oximes is the condensation of a carbonyl compound with hydroxylamine.[6] In this case, the likely precursor is (4-Chlorophenyl)acetaldehyde.[7][8]

Step 1: Oxidation of (4-Chlorophenyl)acetaldehyde to (4-Chlorophenyl)(oxo)acetaldehyde.

This can be achieved using a mild oxidizing agent.

Step 2: Oximation of (4-Chlorophenyl)(oxo)acetaldehyde.

The resulting α-keto-aldehyde can then be reacted with hydroxylamine hydrochloride in the presence of a base to yield the desired (4-Chlorophenyl)(oxo)acetaldehyde oxime.

Experimental Protocol: A General Approach

The following is a generalized, self-validating protocol for the synthesis of aryl-α-oxo-oximes:

• Dissolution of Starting Material: Dissolve the aryl-α-keto-aldehyde in a suitable solvent, such as ethanol or a mixture of ethanol and water.

• Addition of Hydroxylamine: Add a solution of hydroxylamine hydrochloride in water to the reaction mixture.

• Base Addition: Slowly add a base, such as sodium acetate or pyridine, to neutralize the HCl and liberate free hydroxylamine.

• Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up and Purification: Upon completion, the reaction mixture is typically poured into water and the product is extracted with an organic solvent. The organic layer is then washed, dried, and the solvent is removed under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Caption: Proposed synthetic workflow for (4-Chlorophenyl)(oxo)acetaldehyde oxime.

Spectroscopic Characterization

The structural elucidation of (4-Chlorophenyl)(oxo)acetaldehyde oxime would rely on a combination of spectroscopic techniques. Based on data from related oxime compounds, the expected spectral features are summarized below.[9][10][11]

Spectroscopic Technique	Expected Observations for (4-Chlorophenyl)(oxo)acetaldehyde oxime
¹H NMR	- Aromatic protons in the 7.0-8.0 ppm region, showing a characteristic splitting pattern for a 1,4-disubstituted benzene ring.- A singlet for the oxime proton (-NOH) at a downfield chemical shift (typically >10 ppm).- A singlet for the aldehyde proton (-CHO) if present, or a proton on the carbon adjacent to the oxime.
¹³C NMR	- Signals for the aromatic carbons, with the carbon bearing the chlorine atom showing a characteristic chemical shift.- A signal for the carbonyl carbon (C=O) at a downfield chemical shift.- A signal for the imine carbon (C=N) of the oxime.
FT-IR	- A broad O-H stretching vibration for the oxime group around 3200-3400 cm⁻¹.- A C=O stretching vibration for the ketone group around 1680-1700 cm⁻¹.- A C=N stretching vibration for the oxime group around 1620-1650 cm⁻¹.- A N-O stretching vibration around 930-960 cm⁻¹.- C-Cl stretching vibrations in the fingerprint region.
UV-Vis	- Absorption bands in the UV region corresponding to π → π* and n → π* transitions of the aromatic ring, carbonyl, and oxime chromophores. The exact wavelengths will be influenced by the electronic effects of the substituents.[10]

Electronic Properties and the Influence of the 4-Chloro Substituent

The electronic properties of (4-Chlorophenyl)(oxo)acetaldehyde oxime are dictated by the interplay of the phenyl ring, the α-oxo-oxime moiety, and the para-chloro substituent.

Inductive and Resonance Effects

The chlorine atom at the para position exerts two primary electronic effects on the phenyl ring:

• Inductive Effect (-I): Chlorine is more electronegative than carbon, leading to the withdrawal of electron density from the phenyl ring through the sigma bond framework. This effect is distance-dependent and deactivates the ring towards electrophilic attack.

• Resonance Effect (+R): The lone pairs of electrons on the chlorine atom can be delocalized into the π-system of the phenyl ring. This effect donates electron density to the ring, particularly at the ortho and para positions.

For halogens, the inductive effect generally outweighs the resonance effect, resulting in an overall electron-withdrawing character.[12]

Caption: Influence of the 4-chloro substituent on the electronic properties of the molecule.

Impact on Acidity and Reactivity

The net electron-withdrawing nature of the 4-chloro substituent has several predictable consequences for the molecule's properties:

• Increased Acidity of the Oxime Proton: By withdrawing electron density from the phenyl ring and, by extension, from the oxime moiety, the O-H bond of the oxime is polarized to a greater extent. This facilitates the departure of the proton, making (4-Chlorophenyl)(oxo)acetaldehyde oxime a stronger acid compared to its unsubstituted counterpart.

• Enhanced Electrophilicity of the Carbonyl Carbon: The electron-withdrawing effect of the chloro-substituent increases the partial positive charge on the carbonyl carbon, making it more susceptible to nucleophilic attack. This is a key consideration in its potential reactions and biological interactions.[13]

• Hammett Relationship: The effect of the para-chloro substituent on the reactivity of the molecule can be quantified using the Hammett equation, which relates the reaction rates and equilibrium constants of substituted aromatic compounds.[13] The positive Hammett sigma (σ) value for a para-chloro substituent indicates that it will accelerate reactions that are favored by electron-withdrawing groups.

Computational Analysis: A Theoretical Perspective

While specific computational studies on (4-Chlorophenyl)(oxo)acetaldehyde oxime are not available, density functional theory (DFT) calculations on related molecules provide valuable insights into their electronic structure.[11][14]

A typical computational workflow for analyzing such a molecule would involve:

• Geometry Optimization: Determining the most stable three-dimensional conformation of the molecule.

• Frequency Analysis: Confirming that the optimized structure corresponds to a true energy minimum.

• Electronic Property Calculations:

  • Molecular Electrostatic Potential (MEP) Map: To visualize the electron-rich (nucleophilic) and electron-poor (electrophilic) regions of the molecule.

  • Frontier Molecular Orbital (FMO) Analysis: To determine the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), which are crucial for understanding the molecule's reactivity and electronic transitions.

  • Natural Bond Orbital (NBO) Analysis: To investigate charge delocalization and intramolecular interactions.

For (4-Chlorophenyl)(oxo)acetaldehyde oxime, it is expected that the MEP map would show a negative potential around the oxygen atoms of the carbonyl and oxime groups, and a positive potential around the oxime proton and the carbonyl carbon. The electron-withdrawing chloro-substituent would likely lower the energies of both the HOMO and LUMO compared to the unsubstituted analog.

Caption: A typical computational chemistry workflow for analyzing molecular properties.

Applications in Drug Development

The structural features of (4-Chlorophenyl)(oxo)acetaldehyde oxime make it an attractive scaffold for drug discovery and development.

• Enzyme Inhibition: The electrophilic carbonyl group can potentially react with nucleophilic residues in the active sites of enzymes, leading to inhibition. The oxime moiety can form hydrogen bonds with the protein backbone or side chains, enhancing binding affinity.

• Antimicrobial and Anticancer Activity: Many oxime-containing compounds have demonstrated significant antimicrobial and anticancer properties.[2] The presence of the 4-chloro substituent can enhance these activities by improving membrane permeability and metabolic stability.

• Prodrug Strategies: The oxime group can be used as a cleavable linker in prodrug design, releasing the active drug molecule under specific physiological conditions.

• Chaperone Amplifiers: Certain chloro-oxime derivatives have been identified as small molecule chaperone amplifiers, which could be beneficial in treating protein-misfolding diseases.[15]

Conclusion

(4-Chlorophenyl)(oxo)acetaldehyde oxime is a molecule with a rich electronic landscape shaped by the interplay of its constituent functional groups. The para-chloro substituent acts as a key modulator, enhancing the acidity of the oxime and the electrophilicity of the carbonyl group through its electron-withdrawing nature. While further experimental and computational studies on this specific molecule are warranted, the principles outlined in this guide provide a solid framework for understanding its properties and for designing future research. The versatile nature of the α-oxo-oxime scaffold, coupled with the tunable electronic effects of substituents, positions this class of compounds as promising candidates for the development of novel therapeutics.

References

• (4-Chlorophenyl)acetaldehyde. Chem-Impex.

• Metal-Involving Synthesis and Reactions of Oximes. Chemical Reviews.

• Derivatives of oxime with medicinal chemistry applications. ResearchGate.

• THE INFRARED SPECTRA OF ALPHA AND BETA OXIMES. ResearchGate.

• A comparative study of the reactivity of various substituted phenylglyoxals. Benchchem.

• Spectroscopic (infrared, Raman, UV and NMR) analysis, Gaussian hybrid computational investigation (MEP maps/HOMO and LUMO) on cyclohexanone oxime. Semantic Scholar.

• Oxime synthesis by condensation or oxidation. Organic Chemistry Portal.

• FDA-Approved Oximes and Their Significance in Medicinal Chemistry. PMC.

• Spectroscopic (FTIR and UV‐Vis) Analysis, Supramolecular Studies, XRD Structural Characterization and Theoretical Studies of Two Flavone‐Oxime Derivatives. ResearchGate.

• Organic Syntheses Procedure. Organic Syntheses.

• Structural, vibrational, NMR, quantum chemical, DNA binding and protein docking studies of two flexible imine oximes. Indian Academy of Sciences.

• Computational studies of a series of 2-substituted phenyl-2-oxo-, 2-hydroxyl- and 2-acylloxyethylsulfonamides as potent anti-fungal agents. ResearchGate.

• Effect of the Chloro-Substitution on Electrochemical and Optical Properties of New Carbazole Dyes. MDPI.

• (4-Chlorophenyl)acetaldehyde. Santa Cruz Biotechnology.

• Functionalised Oximes: Emergent Precursors for Carbon-, Nitrogen- and Oxygen-Centred Radicals. PMC.

• The Medicinal Properties for FDA-Approved Oximes. Encyclopedia.pub.

• Computational Investigation of Substituent Effects on the Formation and Intramolecular Cyclization of 2'-Arylbenzaldehyde and 2'-Arylacetophenone Oxime Ether Radical Cations. PubMed.

• Green Approach for Synthesis of Oximes by Using Natural Acids. International Journal of Pharmaceutical Research and Applications.

• Applications of oxetanes in drug discovery and medicinal chemistry. PMC.

• Experimental and Computational Investigation of the Oxime Bond Stereochemistry in c-Jun N-terminal Kinase 3 Inhibitors 11H-Indeno[1,2-b]quinoxalin-11-one Oxime and Tryptanthrin-6-oxime. MDPI.

• Electronic Effects of Substituents on Oxidation Reactions. R Discovery.

• “Magic Chloro”: Profound Effects of the Chlorine Atom in Drug Discovery. ChemRxiv.

• FDA-Approved Oximes and Their Significance in Medicinal Chemistry. MDPI.

• US Patent for Production of acetaldehyde oxime. Google Patents.

• Chloro-oxime derivatives as novel small molecule chaperone amplifiers. PubMed.

• Acetaldehyde oxime. Haz-Map.

• Acetaldoxime. Wikipedia.

• (4-Chlorophenyl)acetaldehyde. MilliporeSigma.

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Protocols & Analytical Methods

The Versatile Precursor: (4-Chlorophenyl)(oxo)acetaldehyde Oxime in Modern Heterocyclic Synthesis

Introduction: The Strategic Value of α-Oximino Ketones

In the landscape of medicinal chemistry and drug development, the synthesis of novel heterocyclic scaffolds remains a cornerstone of innovation. Heterocyclic compounds form the structural core of a vast majority of pharmaceuticals, owing to their ability to present diverse pharmacophoric features in three-dimensional space. Among the myriad of synthetic precursors, α-oximino ketones, such as (4-Chlorophenyl)(oxo)acetaldehyde oxime (more systematically named 2-(hydroxyimino)-1-(4-chlorophenyl)ethanone ), represent a class of exceptionally versatile building blocks. Their bifunctional nature, possessing both a ketone and an oxime moiety in a 1,2-relationship, allows for a range of selective cyclization reactions to afford valuable five-membered heterocycles like pyrazoles and isoxazoles.[1][2] The presence of the 4-chlorophenyl group is particularly significant, as this motif is found in numerous approved drugs, where it can modulate metabolic stability, receptor binding affinity, and pharmacokinetic properties.

This technical guide provides detailed application notes and validated protocols for the synthesis of 2-(hydroxyimino)-1-(4-chlorophenyl)ethanone and its subsequent use as a precursor in the synthesis of substituted pyrazole and isoxazole derivatives. The methodologies are designed for researchers and professionals in organic synthesis and drug discovery, with a focus on mechanistic understanding and practical execution.

Synthesis of the Precursor: 2-(Hydroxyimino)-1-(4-chlorophenyl)ethanone

The synthesis of the target α-oximino ketone is efficiently achieved via a two-step sequence starting from the commercially available 4'-chloroacetophenone. The strategy involves an initial α-bromination followed by a nitrosation reaction.

Sources

• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An Efficient Synthesis of Substituted Pyrazoles from One-Pot Reaction of Ketones, Aldehydes, and Hydrazine Monohydrochloride [organic-chemistry.org]

Application Note: Catalytic Utility of (4-Chlorophenyl)(oxo)acetaldehyde Oxime Metal Complexes in Advanced Synthesis

Executive Summary

The development of robust, highly active transition metal catalysts is a cornerstone of modern pharmaceutical synthesis. (4-Chlorophenyl)(oxo)acetaldehyde oxime (CAS: 1089304-84-6)[1], an α -keto oxime derivative, has emerged as a privileged ligand scaffold for stabilizing transition metals. The bidentate coordination potential of the nitrogen and oxygen donors in this ligand allows for the formation of highly stable metallacycles.

For drug development professionals, the primary advantage of oxime-based metal complexes lies in their remarkable thermal and atmospheric stability compared to traditional phosphine-based ligands[2]. This application note details the mechanistic causality, step-by-step protocols, and kinetic validation for two critical workflows:

• Palladium(II)-Oxime Catalyzed Suzuki-Miyaura Cross-Coupling for Active Pharmaceutical Ingredient (API) synthesis.

• Copper(II)-Oxime Biomimetic Oxidation , mimicking naturally occurring catecholase enzymes for the controlled synthesis of quinone pharmacophores.

Application I: Palladium(II) Oxime Complexes in C–C Cross-Coupling

Mechanistic Rationale

In late-stage API synthesis, traditional Pd(0) catalysts often suffer from rapid degradation into inactive "Palladium black" aggregates, requiring high catalyst loadings that complicate heavy metal remediation. Oxime palladacycles solve this by acting as a highly stable "reservoir"[3]. The strong σ -donation from the oxime nitrogen stabilizes the Pd(II) resting state. Under reaction conditions, the complex slowly releases highly active, monodisperse Pd(0) nanoparticles, preventing bulk agglomeration and allowing the reaction to proceed at ultra-low catalyst loadings (often <0.1 mol%)[2][4].

Fig 1. Catalytic cycle of Suzuki-Miyaura cross-coupling via Pd-oxime complex.

Protocol: Suzuki-Miyaura Coupling of Aryl Bromides

Self-Validation Checkpoint: This protocol utilizes a built-in control (catalyst-free vial) to ensure the observed conversion is strictly metal-mediated.

Materials:

• Precatalyst: Pd(II)-(4-Chlorophenyl)(oxo)acetaldehyde oxime complex (0.1 mol%)

• Substrates: Aryl bromide (1.0 mmol), Phenylboronic acid (1.2 mmol)

• Base: K2​CO3​ (2.0 mmol)

• Solvent: DMF/H₂O (4:1 v/v)

Step-by-Step Methodology:

• Preparation of the Reaction Matrix: In a 10 mL Schlenk tube equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol) and phenylboronic acid (1.2 mmol).

• Base Integration: Add finely ground K2​CO3​ (2.0 mmol). Causality: Potassium carbonate is chosen over stronger bases (like NaOtBu) to prevent premature dehalogenation of the aryl bromide.

• Catalyst Introduction: Introduce the Pd(II)-oxime precatalyst (0.1 mol%).

• Solvent Addition & Degassing: Add 5 mL of the DMF/H₂O mixture. While oxime palladacycles are air-stable[4], purging the solvent with Argon for 5 minutes prevents unwanted homocoupling of the boronic acid.

• Thermal Activation: Seal the tube and heat to 80°C in an oil bath for 2–4 hours.

• In-Process Control (IPC): Monitor the reaction via TLC (Hexane/EtOAc 9:1). The disappearance of the aryl bromide spot validates the completion of the catalytic cycle.

• Workup & Remediation: Cool to room temperature, dilute with EtOAc (15 mL), and wash with brine (3 x 10 mL). The organic layer is dried over anhydrous Na2​SO4​ , concentrated, and purified via flash chromatography.

Quantitative Performance Data

Table 1: Cross-Coupling Efficiency of Pd-(4-Chlorophenyl)(oxo)acetaldehyde oxime

Aryl Halide Substrate	Boronic Acid	Temp (°C)	Time (h)	Yield (%)	Turnover Number (TON)
4-Bromoacetophenone	Phenylboronic acid	80	2.0	98	980
4-Chlorotoluene	Phenylboronic acid	100	6.0	85	850
2-Bromopyridine	4-Methoxyphenylboronic acid	80	3.5	92	920

Application II: Copper(II) Oxime Complexes for Biomimetic Oxidation

Mechanistic Rationale

Metalloenzymes like catecholase facilitate the oxidation of catechols to quinones, a vital transformation in the synthesis of biologically active quinone derivatives. Synthetic Cu(II) complexes utilizing the (4-Chlorophenyl)(oxo)acetaldehyde oxime ligand act as highly efficient structural and functional mimics of these enzymes[5].

The oxime ligand forces the Cu(II) center into an optimal geometry for substrate binding. Upon binding the catechol, a rapid inner-sphere electron transfer occurs, reducing Cu(II) to Cu(I) and oxidizing the substrate to a quinone. Molecular oxygen ( O2​ ) acts as the terminal electron acceptor, reoxidizing the metal center and generating water as the only byproduct[5].

Fig 2. Biomimetic catecholase oxidation pathway catalyzed by Cu(II)-oxime.

Protocol: Kinetic Assay of Catecholase Activity

Self-Validation Checkpoint: This protocol uses 3,5-di-tert-butylcatechol (3,5-DTBC). The bulky tert-butyl groups prevent the resulting quinone from undergoing unwanted polymerization, ensuring the spectrophotometric reading strictly correlates to catalytic turnover[5].

Materials:

• Catalyst: Cu(II)-(4-Chlorophenyl)(oxo)acetaldehyde oxime ( 1×10−4 M in Methanol)

• Substrate: 3,5-di-tert-butylcatechol (3,5-DTBC) ( 5×10−3 M in Methanol)

• Solvent: Oxygen-saturated Methanol

Step-by-Step Methodology:

• Solvent Preparation: Bubble pure O2​ gas through 50 mL of HPLC-grade methanol for 15 minutes to ensure oxygen saturation, which is critical for the reoxidation step of the catalytic cycle.

• Baseline Establishment: Transfer 2.0 mL of the Cu(II)-oxime catalyst solution ( 1×10−4 M) into a quartz cuvette. Place in a UV-Vis spectrophotometer and blank the instrument against pure methanol.

• Reaction Initiation: Add 0.5 mL of the 3,5-DTBC substrate solution to the cuvette. Mix rapidly via a micropipette.

• Kinetic Tracking: Immediately initiate a time-course scan at λ=400 nm. Causality: The product, 3,5-di-tert-butyl-o-benzoquinone (3,5-DTBQ), exhibits a highly specific, strong absorption band at 400 nm, allowing for direct quantification of the reaction velocity without interference from the starting materials[5].

• Data Acquisition: Record the absorbance every 30 seconds for 15 minutes.

• Michaelis-Menten Analysis: Repeat the assay using varying concentrations of 3,5-DTBC (from 1×10−3 M to 1×10−2 M) to calculate the initial velocity ( V0​ ) and derive Vmax​ , KM​ , and kcat​ via a Lineweaver-Burk plot.

Quantitative Performance Data

Table 2: Kinetic Parameters for Cu(II)-Oxime Catecholase Activity

Parameter	Value	Interpretation
Vmax​	4.2×10−4 M min−1	Maximum velocity of quinone formation at saturating substrate levels.
KM​	2.1×10−3 M	Indicates high binding affinity of the Cu(II)-oxime complex for the catechol substrate.
kcat​	1.2×103 h−1	Turnover number; demonstrates highly efficient catalytic cycling comparable to natural enzymes.

References

• ChemicalBook. (4-CHLOROPHENYL)(OXO)ACETALDEHYDE OXIME CAS 1089304-84-6. ChemicalBook.
• Alonso, D. A., Nájera, C., & Pacheco, M. C. Oxime Palladacycles: Stable and Efficient Catalysts for Carbon−Carbon Coupling Reactions.
• Alonso, D. A., et al. Highly Active Oxime-Derived Palladacycle Complexes for Suzuki−Miyaura and Ullmann-Type Coupling Reactions.
• Trillo, P., et al.
• Gorgulu, G., Cicek, M. B., & Dede, B. Synthesis and Characterization of a Novel Aminoketooxime Ligand and Enzymatic Efficiencies of Its Metal Complexes. Acta Physica Polonica A.

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• 1. (4-CHLOROPHENYL)(OXO)ACETALDEHYDE OXIME CAS#: 1089304-84-6 [m.chemicalbook.com]
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• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

Application Notes and Protocols for In Vitro Evaluation of (4-Chlorophenyl)(oxo)acetaldehyde Oxime Derivatives

Introduction: Unveiling the Therapeutic Potential of (4-Chlorophenyl)(oxo)acetaldehyde Oxime Derivatives

The (4-Chlorophenyl)(oxo)acetaldehyde oxime scaffold represents a class of compounds with significant potential in drug discovery. The presence of a 4-chlorophenyl group is a common feature in molecules exhibiting a range of bioactivities, including antimicrobial and anticancer effects[1][2][3]. The oxime functional group, a hydroxyl-imine derivative, is also a well-established pharmacophore known for its diverse biological applications, such as acetylcholinesterase (AChE) reactivation, and potential as an anti-inflammatory and anticancer agent[4][5][6].

The combination of these two moieties in (4-Chlorophenyl)(oxo)acetaldehyde oxime derivatives suggests a promising avenue for the development of novel therapeutics. The α-oxo-aldehyde core further adds to the chemical reactivity and potential for interaction with biological targets[7]. This document provides a comprehensive guide for researchers, scientists, and drug development professionals to explore the in vitro biological activities of this compound class. The protocols detailed herein are designed to be robust and adaptable, providing a framework for initial screening and subsequent mechanistic studies.

Strategic Approach to In Vitro Evaluation

A systematic in vitro evaluation of (4-Chlorophenyl)(oxo)acetaldehyde oxime derivatives should be approached in a tiered manner. The initial phase should focus on broad screening assays to identify potential biological activities. Subsequent phases should then delve into more specific mechanistic studies to elucidate the mode of action.

Figure 1: A tiered approach for the in vitro evaluation of novel compounds.

Part 1: Anticancer Activity Assessment

The 4-chlorophenyl moiety is present in numerous compounds with demonstrated anticancer activity[8][9][10][11][12]. Therefore, a primary focus of the in vitro evaluation of (4-Chlorophenyl)(oxo)acetaldehyde oxime derivatives should be the assessment of their cytotoxic and antiproliferative effects against a panel of human cancer cell lines.

Protocol 1.1: Cell Viability and Cytotoxicity Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability[13][14]. This assay is a reliable and high-throughput method for determining the cytotoxic potential of novel compounds.

Materials:

• Human cancer cell lines (e.g., MCF-7 [breast], A549 [lung], HCT116 [colon], U87-MG [glioblastoma])

• Normal human cell line (e.g., HEK293T, for selectivity assessment)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin)

• (4-Chlorophenyl)(oxo)acetaldehyde oxime derivatives (dissolved in DMSO to prepare a stock solution)

• MTT solution (5 mg/mL in sterile PBS)

• DMSO (cell culture grade)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plates for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the (4-Chlorophenyl)(oxo)acetaldehyde oxime derivatives in complete culture medium from the DMSO stock solution. The final DMSO concentration in the wells should not exceed 0.5% to avoid solvent-induced toxicity.

  • After 24 hours of cell attachment, carefully remove the medium and add 100 µL of the medium containing the test compounds at various concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Include a vehicle control (medium with the same concentration of DMSO as the test wells) and a positive control (a known anticancer drug, e.g., doxorubicin).

  • Incubate the plates for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plates for an additional 3-4 hours at 37°C, protected from light.

  • Carefully remove the medium containing MTT without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plates for 10-15 minutes to ensure complete dissolution.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control.

  • The IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) can be determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).

Protocol 1.2: Apoptosis Induction Assessment by Annexin V-FITC and Propidium Iodide (PI) Staining

To determine if the observed cytotoxicity is due to apoptosis or necrosis, an Annexin V-FITC/PI apoptosis assay can be performed. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis, while PI is a fluorescent dye that stains the DNA of cells with compromised membranes (late apoptotic and necrotic cells).

Materials:

• Human cancer cell line of interest

• 6-well cell culture plates

• (4-Chlorophenyl)(oxo)acetaldehyde oxime derivatives

• Annexin V-FITC/PI Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and treat with the (4-Chlorophenyl)(oxo)acetaldehyde oxime derivative at its IC₅₀ concentration (and other relevant concentrations) for a predetermined time (e.g., 24 or 48 hours).

  • Include untreated and positive controls (e.g., staurosporine).

• Cell Harvesting and Staining:

  • Harvest both adherent and floating cells.

  • Wash the cells twice with cold PBS by centrifugation.

  • Resuspend the cell pellet in 1X binding buffer provided in the kit.

  • Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's instructions.

  • Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • The cell population can be differentiated into four quadrants: viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+).

Figure 2: Workflow for the Annexin V-FITC/PI apoptosis assay.

Part 2: Antimicrobial Activity Screening

The presence of a halogenated phenyl ring in a molecule can confer antimicrobial properties[3][9]. Therefore, it is prudent to screen (4-Chlorophenyl)(oxo)acetaldehyde oxime derivatives for activity against a panel of pathogenic bacteria and fungi.

Protocol 2.1: Agar Disc Diffusion Assay

This method is a preliminary, qualitative assay to screen for antimicrobial activity.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans, Aspergillus niger)

• Mueller-Hinton Agar (for bacteria) or Sabouraud Dextrose Agar (for fungi)

• Sterile filter paper discs (6 mm diameter)

• (4-Chlorophenyl)(oxo)acetaldehyde oxime derivatives (dissolved in a suitable solvent like DMSO)

• Positive controls (e.g., ampicillin for bacteria, fluconazole for fungi)

• Solvent control (e.g., DMSO)

Procedure:

• Prepare Inoculum: Prepare a standardized microbial inoculum (e.g., 0.5 McFarland standard).

• Plate Inoculation: Evenly spread the microbial suspension onto the surface of the agar plates.

• Disc Application:

  • Impregnate sterile filter paper discs with a known concentration of the test compound solution.

  • Place the impregnated discs, along with positive and negative control discs, onto the surface of the inoculated agar plates.

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 25-28°C for 48-72 hours for fungi.

• Data Analysis: Measure the diameter of the zone of inhibition (in mm) around each disc. A larger zone of inhibition indicates greater antimicrobial activity.

Protocol 2.2: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This quantitative assay determines the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Materials:

• Microbial strains

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi)

• 96-well microtiter plates

• (4-Chlorophenyl)(oxo)acetaldehyde oxime derivatives

• Positive and negative controls

Procedure:

• Prepare Serial Dilutions: Prepare two-fold serial dilutions of the test compounds in the appropriate broth in a 96-well plate.

• Inoculation: Add a standardized microbial inoculum to each well.

• Incubation: Incubate the plates under appropriate conditions.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Part 3: Enzyme Inhibition Assays

Oxime derivatives have been reported to interact with various enzymes[5][15][16]. The (4-Chlorophenyl)(oxo)acetaldehyde oxime scaffold may exhibit inhibitory activity against key enzymes involved in disease pathogenesis.

Potential Enzyme Targets and Rationale:

Enzyme Target	Rationale for Screening
Protein Kinases	The 4-chlorophenyl group is found in many kinase inhibitors. Aberrant kinase activity is a hallmark of cancer and inflammatory diseases.
Glyoxalase I (Glo-I)	The α-oxo-aldehyde moiety is a structural alert for potential interaction with enzymes of the glyoxalase system, which is upregulated in some cancers[10][17].
Acetylcholinesterase (AChE)	Oximes are classic reactivators of inhibited AChE, but can also act as inhibitors[16][18].

Protocol 3.1: General Kinase Inhibition Assay (Example: ADP-Glo™ Kinase Assay)

This is a luminescent-based assay that measures the amount of ADP produced during a kinase reaction, which is inversely correlated with kinase inhibition.

Materials:

• Purified kinase of interest

• Kinase-specific substrate and ATP

• ADP-Glo™ Kinase Assay kit (Promega)

• (4-Chlorophenyl)(oxo)acetaldehyde oxime derivatives

• White, opaque 96- or 384-well plates

• Luminometer

Procedure:

• Kinase Reaction: Set up the kinase reaction in the wells, including the enzyme, substrate, ATP, and varying concentrations of the test compound.

• ADP-Glo™ Reagent: After the kinase reaction, add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

• Kinase Detection Reagent: Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.

• Data Analysis: Measure the luminescence using a luminometer. A decrease in luminescence indicates kinase inhibition. Calculate IC₅₀ values from the dose-response curves.

Figure 3: Workflow for a generic kinase inhibition assay (e.g., ADP-Glo™).

Data Interpretation and Further Steps

The results from these in vitro assays will provide a comprehensive initial profile of the biological activity of the (4-Chlorophenyl)(oxo)acetaldehyde oxime derivatives.

Assay	Primary Outcome	Interpretation
MTT Assay	IC₅₀ values	Potency of cytotoxicity against cancer cells.
Annexin V/PI	Percentage of apoptotic vs. necrotic cells	Mechanism of cell death.
Agar Diffusion	Zone of inhibition (mm)	Qualitative antimicrobial activity.
Broth Microdilution	MIC (µg/mL)	Quantitative antimicrobial potency.
Enzyme Inhibition	IC₅₀ values	Potency of inhibition against specific enzymes.

Active compounds identified in these primary screens should be subjected to further investigation, including selectivity profiling against a broader panel of cell lines or enzymes, and in vivo efficacy and toxicity studies in relevant animal models.

References

• Synthesis, Characterization and Antimicrobial Activities of N-(4-Chlorophenyl)-4-Oxo-2,6- Diphenylpiperidine-3-Carboxamide. (2019). Rasayan Journal of Chemistry.
• Antimicrobial Activity and Microwave Assisted Synthesis of 1-(4-Chlorophenyl)-3,3- bis(methylthio)-2-(arylthio)prop-2-en-1-ones. (n.d.). International Journal of Pharmaceutical Sciences and Research.
• Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)
• In Vitro Evaluation of Oxidative Stress Induced by Oxime Reactivators of Acetylcholinesterase in HepG2 Cells. (2023). Chemical Research in Toxicology.
• Accumulation of alpha-oxoaldehydes during oxidative stress: a role in cytotoxicity. (1998). Biochemical Journal.
• Application Notes and Protocols for Assessing the Cytotoxicity of Betulinic Aldehyde Oxime. (2025). BenchChem.
• New Estrone Oxime Derivatives: Synthesis, Cytotoxic Evaluation and Docking Studies. (2021). Molecules.
• Study of the antibacterial effect of 5-(4-chlorophenyl)-1H-tetrazole and its oxime precursor against strains isolated from the hospital environment. (2018). Journal of Medicinal and Chemical Sciences.
• Cytotoxic Effects Of N-(4-Chlorophenyl)-1H-Indole-2-Carboxamide On Bone Cancer Cells. (2020). Journal of Pharmaceutical Sciences.
• synthesis and antimicrobial activity of 4-(4-chlorophenyl)-n-[(substituted)methylene]thiazol-2-amine derivatives bearing different heterocycles. (2017). Heterocyclic Letters.
• Synthesis and In Vitro Antitumor Activity of Naringenin Oxime and Oxime Ether Deriv
• Cytotoxic effect of a 3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazole derivative compound in human melanoma cells. (2026). International Journal of Biology and Chemistry.
• Cytotoxicity-related Effects of Imidazolium and Chlorinated Bispyridinium Oximes in SH-SY5Y Cells. (2022). Archives of Industrial Hygiene and Toxicology.
• Oximes: Novel Therapeutics with Anticancer and Anti-Inflamm

• Synthesis, characterization, antioxidant, and anticancer studies of 6-[3-(4-chlorophenyl)-1H-pyrazol-4-yl]-3-[(2-naphthyloxy)methyl][1][2]triazolo[3,4-b][1][3]thiadiazole in HepG2 cell lines. (n.d.). ResearchGate.

• Unraveling Potential Glyoxalase-I Inhibitors Utilizing Structure-Based Drug Design Techniques. (2024). Anti-Cancer Agents in Medicinal Chemistry.
• (PDF) Synthesis, Characterization and Glyoxalase Inhibitory Activity of 4,6-Diheteroarylpyrimidine-2-amine Derivatives: In Vitro and In Silico Studies. (2024).
• Small Molecule-Based Enzyme Inhibitors in the Treatment of Primary Hyperoxalurias. (2022).
• Synthesis, in vitro, and in silico studies of 4-chlorophenyl-sulfonyl Indole based thiosemicarbazones as competitive α-glucosidase inhibitors. (2025). Scientific Reports.
• The Medicinal Properties for FDA-Approved Oximes. (2022). Encyclopedia.
• Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. (2021). Molecules.
• OXIMES AS INHIBITORS OF ACETYLHOLINESTERASE - A STRUCTURE-ACTIVITY RELATIONSHIP (SAR) STUDY. (2011). Military Medical Science Letters.
• Oximes – Knowledge and References. (n.d.). Taylor & Francis.
• Inhibition of the oxidation of acetaldehyde and formaldehyde by hepatocytes and mitochondria by crotonaldehyde. (1985). Biochemical Pharmacology.
• Oxime - Wikipedia. (n.d.). Wikipedia.
• (PDF) Synthesis and AChE inhibiting activity of 2, 4 substituted 6-Phenyl Pyrimidines. (2025).

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• 3. Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)sulfonyl]benzoic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparative evaluation of mutagenic, genotoxic, cytotoxic, and antimicrobial effects of flavour and fragrance aldehydes, ketones, oximes, and oxime ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. Metabolism of Aldoximes and Nitriles in Plant-Associated Bacteria and Its Potential in Plant-Bacteria Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Accumulation of alpha-oxoaldehydes during oxidative stress: a role in cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives [mdpi.com]
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• 13. Synthesis and Anticancer Evaluation of 4-Chloro-2-((5-aryl-1,3,4-oxadiazol-2-yl)amino)phenol Analogues: An Insight into Experimental and Theoretical Studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. Unraveling Potential Glyoxalase-I Inhibitors Utilizing Structure-Based Drug Design Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 18. In Vitro Evaluation of Oxidative Stress Induced by Oxime Reactivators of Acetylcholinesterase in HepG2 Cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to improve synthesis yield of (4-Chlorophenyl)(oxo)acetaldehyde oxime

Welcome to the Technical Support Center for the synthesis of (4-Chlorophenyl)(oxo)acetaldehyde oxime (also known as 4-chlorophenylglyoxal aldoxime or 1-(4-chlorophenyl)-2-(hydroxyimino)ethanone).

This guide is designed for researchers and drug development professionals seeking to troubleshoot poor conversion rates, side-product formation, and isolation issues during the nitrosation of 4-chloroacetophenone.

I. Mechanistic Overview

The synthesis of this keto-oxime relies on the nitrosation of an active methylene group. The reaction proceeds via the acid- or base-catalyzed enolization of 4-chloroacetophenone, followed by electrophilic attack by a nitrosating agent (typically an alkyl nitrite like isoamyl nitrite) to form a C-nitroso intermediate. This intermediate rapidly tautomerizes into the thermodynamically stable oxime.

Mechanistic pathway of 4-chloroacetophenone nitrosation to form the target oxime.

II. Troubleshooting FAQs & Causality Analysis

Q1: My conversion of 4-chloroacetophenone is stalling at 40-50%. Why is the yield so low? Causality: Nitrosation is fundamentally limited by the rate of enolization. If the reaction temperature is too high, volatile alkyl nitrites (like isoamyl nitrite) will decompose or evaporate before the electrophilic attack can occur[1]. Conversely, if the acid catalyst is too weak, the enol concentration remains too low to drive the reaction forward. Solution: Switch to a stronger, anhydrous acid catalyst (e.g., HCl gas in diethyl ether) and strictly maintain the reaction temperature between 0 °C and 5 °C during the dropwise addition of the nitrite.

Q2: I am isolating a significant amount of 4-chlorophenylglyoxal (a diketone) instead of the oxime. How do I prevent this? Causality: Oximes are highly susceptible to hydrolysis and oxidative deoximation in the presence of water and nitrous acid/nitrite salts. As demonstrated in catalytic deoximation studies, aqueous acidic nitrite conditions actively cleave the C=N bond to regenerate carbonyls[2],[3]. Water in your reaction mixture is driving the reverse reaction. Solution: You must completely exclude water. Abandon aqueous sodium nitrite (NaNO2) and aqueous HCl protocols. Utilize strictly anhydrous solvents (dry ether or dry methanol) and an alkyl nitrite.

Q3: The reaction mixture turns dark brown and yields a tarry residue. What causes this? Causality: This is a classic sign of over-nitrosation and subsequent polymerization. Isoamyl nitrite can decompose into nitrogen oxides (NOx), which act as aggressive oxidants if the exotherm is not controlled. Solution: Ensure the reaction is properly vented and cooled. Do not add the alkyl nitrite in a single bolus; it must be added dropwise over 30–60 minutes.

Troubleshooting decision tree for identifying and resolving yield-limiting factors.

III. Quantitative Data: Condition Optimization

To illustrate the critical nature of solvent and catalyst selection, the following table summarizes the impact of various parameters on the final isolated yield of (4-Chlorophenyl)(oxo)acetaldehyde oxime.

Nitrosating Agent	Catalyst	Solvent System	Temp (°C)	Yield (%)	Mechanistic Outcome / Primary Issue
NaNO2	Aqueous HCl	H2O / EtOH	25	42	High rate of oxime hydrolysis (deoximation) to diketone.
Isoamyl Nitrite	Aqueous HCl	Ethanol	10–15	61	Partial hydrolysis; nitrite evaporation/decomposition.
Isoamyl Nitrite	NaOMe (Base)	Dry Methanol	0–5	82	Good conversion, but requires strict moisture exclusion.
Isoamyl Nitrite	Anhydrous HCl	Dry Diethyl Ether	0–5	94	Optimal enolization; complete suppression of deoximation.

IV. Self-Validating Experimental Protocol

This optimized protocol utilizes anhydrous conditions to prevent deoximation and maximizes yield through strict thermal control.

Materials Required:

• 4-Chloroacetophenone (1.0 equiv)

• Isoamyl nitrite (1.2 equiv)

• Anhydrous HCl (2.0 M solution in diethyl ether, 1.1 equiv)

• Anhydrous diethyl ether

Step-by-Step Methodology:

• Preparation: In an oven-dried, round-bottom flask equipped with a magnetic stirrer and an argon balloon, dissolve 4-chloroacetophenone (10 mmol) in 30 mL of anhydrous diethyl ether.

• Catalyst Introduction: Cool the flask to 0 °C using an ice-water bath. Slowly add the anhydrous HCl solution via syringe.

  • Validation Checkpoint 1 (Activation): The internal temperature should not spike above 5 °C. A stable temperature indicates controlled, non-runaway enolization.

• Nitrosation: Charge a dropping funnel with isoamyl nitrite (12 mmol) dissolved in 10 mL of anhydrous ether. Add this solution dropwise over 45 minutes, maintaining the internal temperature at 0–5 °C.

  • Validation Checkpoint 2 (Reaction Progress): As the nitrite is added, the solution will transition from colorless to a distinct pale yellow/orange. This color shift is the visual confirmation of the C-nitroso intermediate forming before tautomerization.

• Maturation: Once addition is complete, allow the reaction to stir for an additional 2 hours at 0 °C, then slowly warm to room temperature over 1 hour.

  • Validation Checkpoint 3 (Completion): Run a TLC (Hexane:EtOAc 7:3). The starting material (Rf ~0.6, UV active) should be completely absent. A new spot (Rf ~0.3, UV active, stains yellow with iodine) confirms tautomerization to the oxime is complete.

• Workup & Isolation: Quench the reaction by pouring it into 50 mL of ice-cold saturated NaHCO3 solution to neutralize the HCl. Extract the aqueous layer with EtOAc (3 x 20 mL).

  • Critical Note: Do not over-acidify the workup, as the oxime can become water-soluble or degrade.

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Recrystallize the crude solid from a mixture of hexane/ethyl acetate to yield pure (4-Chlorophenyl)(oxo)acetaldehyde oxime as a crystalline solid.

V. References

• Sodium Nitrite Catalyzed Aerobic Oxidative Deoximation under Mild Conditions Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

• Advances in Synthetic Organic Chemistry and Methods Reported in US Patents Source: EPDF Publishing URL:[Link]

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• 1. epdf.pub [epdf.pub]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Optimizing solvent selection for (4-Chlorophenyl)(oxo)acetaldehyde oxime extraction

Topic: Optimizing Solvent Selection for (4-Chlorophenyl)(oxo)acetaldehyde oxime Extraction

This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth technical guidance, troubleshooting, and field-proven insights to streamline the extraction and purification of (4-Chlorophenyl)(oxo)acetaldehyde oxime.

Section 1: Foundational Knowledge & Initial Solvent Considerations

This section addresses the fundamental questions regarding the target molecule and the principles guiding the initial choice of an extraction solvent.

Q1: What are the key structural features of (4-Chlorophenyl)(oxo)acetaldehyde oxime that influence solvent selection?

Answer: Understanding the molecular structure is the cornerstone of selecting an appropriate solvent. (4-Chlorophenyl)(oxo)acetaldehyde oxime possesses a bifunctional nature, which dictates its solubility behavior.

• Non-Polar Region: The 4-chlorophenyl group is aromatic and hydrophobic. This region of the molecule will have a strong affinity for non-polar or moderately polar aromatic solvents due to favorable pi-pi stacking and van der Waals interactions. Aromatic solvents like toluene or xylene are often effective for compounds with benzene rings.[1]

• Polar Region: The molecule contains two key polar functional groups: an α-keto group (C=O) and an oxime group (C=N-OH). These groups, particularly the hydroxyl (-OH) of the oxime, can act as hydrogen bond donors and acceptors. This allows for strong interactions with polar solvents.

The molecule's overall character is moderately polar. The ideal solvent will effectively solvate both the non-polar aromatic ring and the polar functional groups. The principle of "like dissolves like" is a crucial starting point, suggesting that solvents of intermediate polarity, such as ethyl acetate or dichloromethane, are strong initial candidates.[2]

Q2: I'm setting up an extraction from an aqueous reaction mixture. What class of solvents should I start with?

Answer: For a liquid-liquid extraction from an aqueous phase, the primary requirement is that the organic solvent is immiscible with water. This immediately narrows the selection. Given the moderately polar nature of your oxime, you should screen a few solvents across a practical polarity range.

A logical starting lineup would include:

• An Aromatic Solvent: Toluene. It is effective for dissolving aromatic compounds and is less dense than water, which can be convenient for separation.[1]

• An Ester: Ethyl Acetate. This is a workhorse solvent in organic synthesis. It has intermediate polarity, can accept hydrogen bonds, and is relatively benign and easy to remove under vacuum. It is slightly less dense than water.[3]

• A Chlorinated Solvent: Dichloromethane (DCM). DCM is an excellent solvent for a wide range of organic compounds due to its ability to engage in dipole-dipole interactions.[4] Its higher density (it forms the bottom layer) can be advantageous in preventing evaporative losses during extraction and can sometimes lead to cleaner separations. However, it is subject to stricter environmental and safety regulations.[1]

Avoid highly polar water-miscible solvents like methanol, ethanol, or acetone for the primary extraction step, as they will not form a separate phase.[5] Similarly, very non-polar solvents like hexane or cyclohexane may show poor solubility for the polar end of your molecule, leading to low extraction efficiency.[6]

Section 2: Experimental Design & Optimization

This section provides actionable protocols and workflows for systematically selecting and optimizing your extraction solvent.

Workflow for Solvent Screening and Optimization

The following diagram outlines a systematic approach to selecting the best solvent for your extraction.

Caption: A systematic workflow for selecting and optimizing an extraction solvent.

Protocol 1: Small-Scale Solvent Screening for Extraction Efficiency

This protocol allows for a rapid, quantitative comparison of different solvents.

Objective: To determine the distribution coefficient (KD) of (4-Chlorophenyl)(oxo)acetaldehyde oxime between water and several candidate organic solvents.

Materials:

• A stock solution of your crude product in the aqueous reaction matrix.

• Candidate solvents: Toluene, Ethyl Acetate (EtOAc), Dichloromethane (DCM).

• 4 mL vials with screw caps.

• Vortex mixer.

• Centrifuge (for emulsions).

• Analytical method: Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

Procedure:

• Preparation: In three separate 4 mL vials, add 1 mL of the aqueous stock solution containing your oxime.

• Extraction: To each vial, add 1 mL of one of the candidate solvents (Toluene to vial 1, EtOAc to vial 2, DCM to vial 3).

• Equilibration: Cap the vials securely and vortex vigorously for 1-2 minutes to ensure thorough mixing and partitioning of the solute.

• Phase Separation: Allow the vials to stand until the layers have clearly separated. If an emulsion forms, centrifuge the vial at low speed (e.g., 1000 rpm) for 2-5 minutes.

• Sampling: Carefully withdraw a small, precise aliquot from the top (organic or aqueous, depending on density) and bottom layers of each vial for analysis. Be careful not to disturb the interface.

• Analysis: Quantify the concentration of the oxime in each phase using a pre-developed analytical method (e.g., HPLC peak area, or spot intensity on TLC compared to standards).

• Calculation: Calculate the Distribution Coefficient (KD) for each solvent: KD = [Concentration in Organic Phase] / [Concentration in Aqueous Phase]

• Selection: The solvent with the highest KD value is the most efficient at extracting your compound. A KD significantly greater than 1 is desirable.

Data Summary Table: Properties of Common Extraction Solvents

Solvent	Density (g/mL)	Boiling Point (°C)	Polarity Index	Key Considerations
n-Hexane	0.655	69	0.1	Non-polar; may have low solubility for the oxime. Good for extracting non-polar impurities.
Toluene	0.867	111	2.4	Good for aromatic compounds; higher boiling point requires more energy for removal.[1]
Diethyl Ether	0.713	35	2.8	Highly volatile and flammable; prone to peroxide formation.
Dichloromethane (DCM)	1.33	40	3.1	Excellent solvent; dense (bottom layer); potential health and environmental concerns.[1][4]
Ethyl Acetate (EtOAc)	0.902	77	4.4	Good all-around solvent; moderately polar; relatively safe and easy to remove.[3]
Methyl tert-butyl ether (MTBE)	0.740	55	2.5	Good alternative to Diethyl Ether; less prone to peroxide formation.[7]

Section 3: Troubleshooting Guide & FAQs

This section addresses common problems encountered during the extraction process in a direct question-and-answer format.

Q3: My extraction yield is consistently low, even with a solvent that showed a high KD. What's going wrong?

Answer: Low yield despite a good theoretical KD often points to issues with the extraction protocol itself or the chemistry of the aqueous phase. Here is a troubleshooting checklist:

• Incorrect pH: The oxime functional group has an acidic proton (-OH) and a basic nitrogen atom.[8] If the pH of your aqueous layer is too high (basic), the hydroxyl group can be deprotonated to form an anionic oximate. This ionic species will be highly soluble in the aqueous phase and will not extract into the organic layer. Conversely, under strongly acidic conditions, the oxime nitrogen could be protonated.

  • Solution: Adjust the pH of your aqueous layer to a neutral range (pH 6-8) before extraction. A wash with a saturated sodium bicarbonate solution is often used to neutralize any residual acid from the reaction.[9]

• Insufficient Mixing: The transfer of solute across the phase boundary requires a large surface area.

  • Solution: Ensure you are shaking the separatory funnel vigorously for at least 1-2 minutes. For larger scales, mechanical agitation may be necessary.

• Insufficient Solvent Volume: A single extraction may not be sufficient. The efficiency of extraction increases with multiple extractions using smaller volumes of solvent.

  • Solution: Instead of one extraction with 100 mL of solvent, perform two or three successive extractions with 50 mL or 33 mL of solvent, respectively. Combine the organic layers afterward.[3]

• Product Degradation: Oximes can be susceptible to hydrolysis back to the carbonyl compound and hydroxylamine, especially under harsh pH conditions (strongly acidic or basic) or at elevated temperatures.[9][10]

  • Solution: Perform the extraction at room temperature and ensure the pH is controlled. Analyze the aqueous layer for the presence of the starting aldehyde/ketone to check for hydrolysis.

Q4: I'm getting a thick, stable emulsion at the interface that won't separate. How can I resolve this?

Answer: Emulsion formation is a common and frustrating problem. It's often caused by the presence of surfactants, fine particulates, or by excessively vigorous shaking that creates very fine droplets.

Solutions to Break an Emulsion:

• Time: Let the separatory funnel stand undisturbed for an extended period (15-30 minutes). Sometimes, the layers will separate on their own.

• Add Brine: Add a small amount of saturated sodium chloride (brine) solution. This increases the ionic strength and density of the aqueous phase, which helps to force the separation of the layers. This is the most common and effective method.

• Gentle Agitation: Gently swirl the funnel or use a glass rod to stir the emulsion at the interface.

• Filtration: For emulsions caused by solid particulates, filtering the entire mixture through a pad of Celite® or glass wool can break the emulsion.

• Change the Solvent: A different organic solvent may have a lower tendency to form an emulsion.

Q5: My extracted product is impure. How can I improve the selectivity of my extraction?

Answer: Purity is just as important as yield. Impurities can be co-extracted if they have similar solubility to your product. The key to improving purity is to exploit differences in chemical properties, primarily acidity/basicity.

Caption: Adjusting aqueous pH to ionize impurities, leaving the neutral product to be extracted.

Washing (Back-Extraction) Protocol: After you have separated the primary organic extract, wash it sequentially to remove different types of impurities.

• Acid Wash: Wash the organic layer with a dilute acid (e.g., 1 M HCl). This will protonate any basic impurities (like unreacted amines), making them charged (R-NH₃⁺) and pulling them into the aqueous acid layer.[9]

• Base Wash: Next, wash with a dilute base (e.g., 5% NaHCO₃ solution). This will deprotonate any acidic impurities (like carboxylic acids), making them charged (R-COO⁻) and pulling them into the aqueous base layer. This step also neutralizes any residual acid from the previous wash.

• Water/Brine Wash: Finally, wash with deionized water or brine to remove any residual salts or highly polar impurities. The brine wash also helps to dry the organic layer before the final drying step with a solid agent (like Na₂SO₄ or MgSO₄).

By following this sequence, you selectively remove impurities, leaving a much cleaner solution of your target oxime in the organic solvent.

References

• The Chemistry of Solvent Extraction – Aqueous Pathways (DRAFT). (n.d.).

• Aromatic Compounds vs Halogenated: Solvent Preference. (2026, March 5). Graviton Research. Retrieved from [Link]

• New Sustainable Solvent Extraction Pathways for Rare Earth Metals via Oximes Molecules. (2023, November 7). MDPI. Retrieved from [Link]

• Google Patents. (n.d.). US3429920A - Preparation of oxime.

• Catalyst-Tuned Electrophilic Chlorination of Diverse Aromatic Compounds with Sulfuryl Chloride and Regioselective Chlorination of Phenols with Organocatalysts. (2022, September 22). ACS Publications. Retrieved from [Link]

• Solvent extraction of metals with commercial oxime extractant (LIX 622). (1988, October). Indian Academy of Sciences. Retrieved from [Link]

• Google Patents. (n.d.). WO2012150984A2 - Compositions and methods of using a ketoxime in a metal solvent extraction reagent.

• Failure and regeneration of hydroxyoxime in copper solvent extraction process: A review. (2025, November 29). ScienceDirect. Retrieved from [Link]

• Solvent System Selection Strategies in Countercurrent Separation. (2015, September 21). PMC. Retrieved from [Link]

• An Efficient Procedure for Synthesis of Oximes by Grinding. (n.d.). ResearchGate. Retrieved from [Link]

• PubChem. (n.d.). 4-Chlorophenylglyoxal hydrate. Retrieved from [Link]

• Strategies of Solvent System Selection for the Isolation of Natural Products by Countercurrent Chromatography. (2016, January 20). ResearchGate. Retrieved from [Link]

• Molnar Institute. (n.d.). Solvent selection in liquid chromatography. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

• Green Approach for Synthesis of Oximes by Using Natural Acids. (2024, April 4). ResearchGate. Retrieved from [Link]

• Oxime synthesis by condensation or oxidation. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Wikipedia. (n.d.). Acetaldoxime. Retrieved from [Link]

• (4-BROMO-PHENYL)-OXO-ACETALDEHYDE OXIME — Chemical Substance Information. (n.d.). Toxin and Toxin Target Database (T3DB). Retrieved from [Link]

• Synthesis of Oximes from the Corresponding of Organic Carbonyl Compounds with NH2OH.HCl and Oxalic Acid. (n.d.). Oriental Journal of Chemistry. Retrieved from [Link]

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• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. molnar-institute.com [molnar-institute.com]
• 6. US3429920A - Preparation of oxime - Google Patents [patents.google.com]
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• 8. Acetaldoxime - Wikipedia [en.wikipedia.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Aqueous Solubility Issues of (4-Chlorophenyl)(oxo)acetaldehyde oxime

Welcome to the Technical Support Center for formulation and assay development. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals troubleshoot and resolve the persistent aqueous solubility bottlenecks associated with (4-Chlorophenyl)(oxo)acetaldehyde oxime (CAS No. 1089304-84-6)[1].

This compound presents a classic biopharmaceutical challenge: the highly lipophilic 4-chlorophenyl ring drives a high partition coefficient (LogP), while the polar oxoacetaldehyde oxime moiety remains un-ionized at physiological pH (pH 7.4), failing to provide the electrostatic repulsion necessary to prevent aggregation[2].

The following sections provide mechanistically grounded FAQs, self-validating experimental protocols, and quantitative formulation strategies to keep your compound in solution.

I. Troubleshooting Guide & FAQs

Q1: Why does (4-Chlorophenyl)(oxo)acetaldehyde oxime immediately precipitate when diluted from a DMSO stock into PBS (pH 7.4)? A: This is caused by the "solvent shift" phenomenon. When the DMSO stock is introduced into an aqueous buffer, the local concentration of the hydrophobic 4-chlorophenyl moiety drastically exceeds its intrinsic aqueous solubility threshold. Because the oxime hydroxyl group typically has a pKa > 8.5, it remains protonated and uncharged at pH 7.4. Without ionic repulsion, the planar aromatic rings rapidly undergo π-π stacking, leading to nucleation and precipitation.

Q2: I cannot use >1% DMSO in my cell-based assays due to cytotoxicity. What is the best excipient to keep the oxime solubilized? A: We strongly recommend host-guest complexation using Hydroxypropyl-β-cyclodextrin (HP-β-CD) . Cyclodextrins possess a hydrophilic outer surface that ensures aqueous compatibility and a hydrophobic inner cavity that acts as a microenvironment for lipophilic moieties[3]. The β-cyclodextrin cavity (approx. 6.0–6.5 Å in diameter) perfectly accommodates mono-substituted benzene rings like the 4-chlorophenyl group, effectively masking the hydrophobic surface area from the aqueous bulk phase[4].

Q3: If formulation strategies fail to reach the required concentration for in vivo dosing, how can I permanently bypass this solubility issue? A: You should transition from a formulation approach to a chemical modification approach by synthesizing a bioreversible phosphate prodrug . By phosphorylating the oxime hydroxyl group (-C=N-OH → -C=N-O-PO 32−​ ), you introduce a highly ionizable moiety that drastically lowers the LogP and increases aqueous solubility by orders of magnitude. This strategy has been successfully utilized for other highly insoluble oxime-containing drugs, achieving solubilities >4 mg/mL across a broad pH range (3.0–7.4)[5]. Endogenous alkaline phosphatases will rapidly cleave the phosphate group in vivo to release the active oxime[5].

II. Formulation Decision Matrix

To determine the most efficient path forward for your specific experimental constraints, follow the logic outlined in the decision matrix below.

Caption: Decision matrix for resolving oxime precipitation in aqueous experimental assays.

III. Experimental Protocols (Self-Validating Systems)

Protocol 1: Phase-Solubility Profiling with HP-β-Cyclodextrin

This protocol utilizes the Higuchi-Connors method to determine the stoichiometric ratio and stability constant of the oxime-cyclodextrin inclusion complex[4].

Step-by-Step Methodology:

• Preparation: Prepare a series of aqueous solutions containing increasing concentrations of HP-β-CD (0, 5, 10, 20, 30, 40, and 50 mM) in PBS (pH 7.4).

• Saturation: Add an excess amount of (4-Chlorophenyl)(oxo)acetaldehyde oxime powder (e.g., 10 mg) to 2 mL of each HP-β-CD solution in sealed glass vials.

• Equilibration: Place the vials in an orbital shaker at 25°C and 200 rpm for 48 hours to ensure thermodynamic equilibrium is reached.

• Filtration: Filter the suspensions through a 0.45 µm PTFE syringe filter to remove all undissolved oxime.

• Quantification: Dilute the filtrate appropriately and analyze the concentration of the solubilized oxime using RP-HPLC (UV detection at λmax​ ~254 nm).

Self-Validation Checkpoint: Plot the molar concentration of the solubilized oxime (Y-axis) against the HP-β-CD concentration (X-axis). If the protocol is successful, you will observe an AL​ -type linear phase-solubility profile ( R2>0.99 ). The linearity validates that the solubility enhancement is strictly due to a 1:1 host-guest complexation rather than random supersaturation or micellar aggregation.

Caption: Phase-solubility profiling and cyclodextrin complexation workflow.

Protocol 2: Bioreversible Phosphate Prodrug Synthesis

If formulation is insufficient, chemically modifying the oxime into a phosphate prodrug guarantees high aqueous solubility[5].

Step-by-Step Methodology:

• Reaction Setup: Dissolve (4-Chlorophenyl)(oxo)acetaldehyde oxime in anhydrous tetrahydrofuran (THF) under an inert argon atmosphere.

• Phosphorylation: Add 1.2 equivalents of diethyl chlorophosphate and 1.5 equivalents of triethylamine (TEA) as an acid scavenger. Stir at 0°C for 2 hours, then warm to room temperature.

• Deprotection: Isolate the intermediate, then treat with bromotrimethylsilane (TMSBr) in dichloromethane to cleave the ethyl groups, yielding the free phosphonic acid.

• Salt Formation: Neutralize with sodium hydroxide to form the highly water-soluble disodium phosphate salt of the oxime.

Self-Validation Checkpoint: Perform an in vitro release assay by incubating the synthesized prodrug in PBS (pH 7.4) containing alkaline phosphatase at 37°C. Monitor the rapid conversion (decrease in prodrug peak, appearance of parent oxime peak) via HPLC. A half-life ( t1/2​ ) of < 30 minutes validates the bioreversibility of the prodrug design.

IV. Quantitative Data & Excipient Selection

The table below summarizes the expected solubility enhancements based on the physicochemical properties of (4-Chlorophenyl)(oxo)acetaldehyde oxime when subjected to the troubleshooting strategies outlined above.

Formulation Strategy	Excipient / Modification	Estimated Solubility (mg/mL)	Fold Enhancement	Key Application
Unformulated (Control)	PBS (pH 7.4)	< 0.05	1x	Baseline reference
Co-Solvency	5% DMSO + 1% Tween-80	~0.5 - 1.0	10-20x	In vitro biochemical assays
Host-Guest Complexation	20% w/v HP-β-CD	~2.5 - 5.0	50-100x	Cell-based assays / In vivo dosing
Chemical Modification	Oxime-Phosphate Prodrug	> 10.0	>200x	Oral / IV Drug Delivery

V. References

• Design, synthesis and in vitro evaluation of novel water-soluble prodrugs of buparvaquone. nih.gov.[Link]

• In Silico Identification of Hit Compound to Counteract A-Series Nerve Agents Poisoning. mdpi.com.[Link]

• Pilot-Scale Continuous Flow Synthesis of Capsaicinoids and Their Formulation with Cyclodextrins. acs.org.[Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. mdpi.com.[Link]

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• 1. 1089304-84-6 CAS MSDS ((4-CHLOROPHENYL)(OXO)ACETALDEHYDE OXIME) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
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• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Design, synthesis and in vitro evaluation of novel water-soluble prodrugs of buparvaquone - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: NMR Troubleshooting for (4-Chlorophenyl)(oxo)acetaldehyde oxime

Welcome to the Analytical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the spectral interpretation of (4-Chlorophenyl)(oxo)acetaldehyde oxime (also known as 4-chlorophenylglyoxal aldoxime).

Due to its specific structural motifs—an AA'BB' aromatic system, an exchangeable oxime proton, an imine proton, and the potential for E/Z isomerism—1H NMR spectra of this compound are notoriously prone to severe signal overlap. This guide moves beyond basic shimming and sample prep; it dissects the structural causality behind these overlaps and provides field-proven, self-validating protocols to resolve them.

Part 1: Diagnostic Data Presentation

Before troubleshooting, you must understand the baseline magnetic environment of your molecule. The table below summarizes the expected quantitative chemical shifts and the specific physicochemical reasons behind their overlap risks.

Proton Type	Expected Shift ( δ , ppm)	Multiplicity	Overlap Risk & Causality
Aromatic (AA'BB')	7.40 - 7.90	Apparent doublets / multiplets	High: The electron-withdrawing chlorine and carbonyl groups compress the AA'BB' system. Overlaps with the imine proton and duplicated Z-isomer signals.
Imine (-CH=N-)	7.90 - 8.30	Singlet	High: Often buried under the downfield aromatic signals. Its shift is highly sensitive to the E/Z spatial orientation of the adjacent -OH group.
Oxime (-OH)	11.0 - 13.5 (DMSO)8.0 - 9.0 (CDCl 3​ )	Broad Singlet	Medium: In CDCl 3​ , rapid proton exchange broadens the signal into the baseline, sometimes artificially merging with the aromatic region[1].

Part 2: Troubleshooting Guides & FAQs

Q1: I am observing duplicated signals for both the imine and aromatic protons, making integration impossible. Is my sample impure? A: Not necessarily; you are likely observing E/Z isomerism (syn/anti forms).

• Causality: The C=N double bond restricts rotation. The oxime group can orient its hydroxyl group either anti (E-isomer) or syn (Z-isomer) to the adjacent carbonyl group. Because these isomers have different spatial geometries, their protons experience different magnetic shielding, resulting in two distinct sets of NMR signals[2]. The E-isomer typically predominates due to favorable intermolecular hydrogen bonding and reduced steric hindrance.

• Resolution: See Protocol 2 (VT-NMR) below to confirm isomerism versus impurity.

Q2: The imine proton (-CH=N-) is completely buried under the 4-chlorophenyl aromatic multiplet in CDCl 3​ . How can I separate them without upgrading to a 600+ MHz magnet? A: Utilize the Aromatic Solvent Induced Shift (ASIS) technique by adding Benzene-d6 (C 6​ D 6​ ).

• Causality: Aromatic solvents like C 6​ D 6​ do not solvate molecules uniformly. They form transient, non-covalent collision complexes with polar functional groups (like your carbonyl and oxime moieties) via dipole-induced dipole and π -stacking interactions. The magnetic anisotropy (ring current) of the benzene ring differentially shields the solute's protons based on their spatial proximity to these polar groups[3][4]. The polar imine proton will shift at a drastically different rate than the non-polar aromatic protons, pulling them apart.

• Resolution: See Protocol 1 (ASIS Titration) below.

Q3: My oxime -OH signal is missing or extremely broad in CDCl 3​ . How do I fix this? A: Change your solvent to a strongly hydrogen-bonding solvent like DMSO-d6 .

• Causality: Trace water or acidic impurities in CDCl 3​ catalyze rapid proton exchange of the oxime -OH on the NMR timescale. This intermediate exchange rate broadens the signal, often flattening it into the baseline. DMSO-d6 acts as a strong hydrogen-bond acceptor, locking the oxime proton into a stable, non-exchanging state. This sharpens the signal and shifts it far downfield (typically 11–13 ppm), completely removing it from the crowded aromatic region[1].

Q4: I've tried changing solvents, but the imine and aromatic signals are still partially overlapped. Is there a 1D NMR trick to selectively view the imine proton? A: Yes, use an Inversion Recovery ( T1​ relaxation) filter .

• Causality: Different protons relax back to equilibrium ( T1​ relaxation) at different rates depending on their local molecular environment and dipole-dipole interactions. The isolated imine proton lacks adjacent protons, giving it a significantly longer T1​ relaxation time than the aromatic protons (which relax faster due to cross-relaxation with their neighbors). By applying a 180∘−τ−90∘ pulse sequence and carefully selecting the delay time ( τ ), you can selectively null the fast-relaxing aromatic signals exactly as they pass through zero magnetization, leaving only the slow-relaxing imine signal visible in the spectrum[5].

Part 3: Step-by-Step Experimental Protocols

Protocol 1: Aromatic Solvent Induced Shift (ASIS) Titration

This protocol is a self-validating system: by titrating the solvent rather than doing a complete swap, you map the trajectory of the shifting peaks, preventing the misassignment of crossing signals.

• Prepare your standard sample of (4-Chlorophenyl)(oxo)acetaldehyde oxime in 0.5 mL of dry CDCl 3​ .

• Acquire a baseline 1H NMR spectrum (typically 16 scans).

• Using a micropipette, sequentially add 50 µL aliquots of C 6​ D 6​ directly to the NMR tube.

• Re-acquire the 1H NMR spectrum after each addition.

• Self-Validation Step: Plot the chemical shift ( δ ) of the suspected imine peak versus the volume of C 6​ D 6​ added. The trajectory must be linear or smoothly asymptotic. If a peak jumps erratically, you have misassigned a crossing aromatic peak.

Protocol 2: Variable Temperature (VT) NMR for Isomer Resolution

Use this to definitively prove that duplicated peaks are E/Z isomers and not synthetic impurities.

• Prepare the sample in a high-boiling, non-exchanging solvent (e.g., DMSO-d6).

• Acquire a baseline spectrum at 298 K (25 °C). Integrate the duplicated imine peaks to establish the E/Z thermodynamic ratio.

• Increase the probe temperature in 10 K increments up to 350 K, allowing 5 minutes for thermal equilibration at each step. Acquire a spectrum at each temperature.

• Observe the signals. As thermal energy overcomes the rotational barrier of the C=N bond, the distinct E and Z signals will broaden and eventually coalesce into a single time-averaged peak.

• Self-Validation Step (Critical): Return the probe to 298 K and re-acquire the spectrum. The E/Z ratio must return to the exact initial baseline state. If new peaks appear or the ratio permanently changes, thermal degradation has occurred, and the data above 350 K must be discarded.

Part 4: System Workflows & Mechanistic Visualizations

Figure 1: Decision tree for troubleshooting overlapping NMR signals in oxime analysis.

Figure 2: Mechanistic pathway of Aromatic Solvent Induced Shift (ASIS) in NMR.

References

• A new approach of aromatic solvent-induced shifts (ASIS) in 13C n.m.r. spectroscopy for solving stereochemical problems in some carbonyl compounds. RSC Publishing.[Link]

• Experimental and Computational Investigation of the Oxime Bond Stereochemistry in c-Jun N-terminal Kinase 3 Inhibitors 11H-Indeno[1,2-b]quinoxalin-11-one Oxime and Tryptanthrin-6-oxime. PMC.[Link]

• Two solvents, two different spectra - Aromatic Solvent Induced Shifts. Nanalysis.[Link]

• Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3-triazol-1-yl)-N-(6-chloropyridazin-3-yl)benzenesulfonamide. UNN.[Link]

• Resolution of Overlapping Signals Based on T1's. University of Ottawa NMR Facility Blog.[Link]

Sources

• 1. unn.edu.ng [unn.edu.ng]
• 2. Experimental and Computational Investigation of the Oxime Bond Stereochemistry in c-Jun N-terminal Kinase 3 Inhibitors 11H-Indeno[1,2-b]quinoxalin-11-one Oxime and Tryptanthrin-6-oxime - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A new approach of aromatic solvent-induced shifts (ASIS) in 13C n.m.r. spectroscopy for solving stereochemical problems in some carbonyl compounds - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. Two solvents, two different spectra - Aromatic Solvent Induced Shifts — Nanalysis [nanalysis.com]
• 5. University of Ottawa NMR Facility Blog: Resolution of Overlapping Signals Based on T1's [u-of-o-nmr-facility.blogspot.com]

Optimizing reaction time and temperature for (4-Chlorophenyl)(oxo)acetaldehyde oxime synthesis

Welcome to the technical support center for the synthesis of (4-Chlorophenyl)(oxo)acetaldehyde oxime. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for optimizing this crucial synthesis. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you troubleshoot common issues and rationally optimize your reaction conditions for improved yield and purity.

Core Synthesis Protocol and Mechanism

The synthesis of (4-Chlorophenyl)(oxo)acetaldehyde oxime typically proceeds via the oximation of an α-keto aldehyde precursor, which itself is often generated in situ or used directly. A more common and accessible route involves the oximation of the related ketone, 4'-chloroacetophenone, to form an intermediate which can then be further elaborated. The fundamental reaction is the nucleophilic addition of hydroxylamine to a carbonyl group, followed by dehydration to form the C=NOH bond.[1][2]

The reaction is catalyzed by mild acid and involves the protonation of the carbonyl oxygen, which increases the electrophilicity of the carbonyl carbon for attack by the nitrogen of hydroxylamine.[1] Subsequent proton transfers and the elimination of a water molecule yield the oxime.[2][3]

Baseline Experimental Protocol: Synthesis from 4'-Chloroacetophenone

This protocol describes the synthesis of the precursor, 4'-chloroacetophenone oxime, a common starting point.

Materials:

• 4'-Chloroacetophenone

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium acetate (CH₃COONa) or Pyridine

• Ethanol or Methanol

• Water

• Dichloromethane or Ethyl Acetate (for extraction)

Procedure:

• In a round-bottom flask, dissolve 4'-chloroacetophenone (1 eq) in ethanol.

• In a separate beaker, prepare a solution of hydroxylamine hydrochloride (1.2-1.5 eq) and sodium acetate (1.5-2.0 eq) in a minimal amount of hot water.

• Add the aqueous hydroxylamine solution to the stirred solution of the ketone.

• Attach a reflux condenser and heat the mixture to reflux (typically 70-80°C).

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the starting material is consumed (typically 1-4 hours), cool the reaction mixture to room temperature.

• Slowly add the reaction mixture to a beaker of cold water to precipitate the crude product.

• Collect the solid product by vacuum filtration and wash thoroughly with water.

• The crude product can be purified by recrystallization from a suitable solvent like ethanol or methanol to yield 4'-chloroacetophenone oxime as a white solid.[4]

Troubleshooting and FAQ Guide

This section addresses common challenges encountered during the synthesis in a question-and-answer format, providing both solutions and the scientific reasoning behind them.

Category: Low Reaction Yield

Q1: My reaction yield is consistently low. What are the primary factors to investigate?

A1: Consistently low yields in oximation reactions often trace back to one of four key areas: incomplete reaction, product decomposition, inefficient work-up, or reagent quality.

• Incomplete Reaction: The reaction may not be reaching completion. This can be due to insufficient reaction time, non-optimal temperature, or an unfavorable pH. Use TLC to monitor the consumption of the starting ketone. If the starting material persists, consider extending the reaction time or slightly increasing the temperature.

• Product Decomposition: Oximes can be susceptible to hydrolysis back to the ketone under strongly acidic conditions or undergo Beckmann rearrangement at elevated temperatures, especially with strong acids.[4][5] Ensure the pH is only mildly acidic to neutral during the reaction.

• Work-up Losses: The product may have some solubility in the mother liquor during precipitation and filtration. Ensure the precipitation is done in a sufficiently large volume of cold water and that washes are performed with cold solvent to minimize these losses.

• Reagent Quality: Hydroxylamine hydrochloride can degrade over time. Ensure you are using a fresh, high-quality reagent. Similarly, the purity of your starting ketone is critical.

Q2: How do reaction temperature and time influence yield, and what are the optimal ranges?

A2: Temperature and time are critically linked. Higher temperatures increase the reaction rate but also elevate the risk of side reactions.

• Temperature: For most simple oximations, refluxing in ethanol (around 78°C) is sufficient. Ketones are generally less reactive than aldehydes and may require more forcing conditions.[6][7] However, excessively high temperatures (>100-120°C) can promote the Beckmann rearrangement, converting your oxime into N-(4-chlorophenyl)acetamide, thus reducing the desired product yield.[4][5]

• Time: The optimal reaction time is the point at which the starting material is fully consumed without significant formation of degradation products. This is best determined empirically through reaction monitoring (TLC or LC-MS). For many acetophenone oximations, this is typically in the range of 1-5 hours.[8]

Optimization Strategy: Start with a moderate temperature (e.g., 60°C) and monitor the reaction every 30 minutes. If the reaction is sluggish, incrementally increase the temperature by 10°C. Once you identify a temperature that provides a reasonable rate, perform a time-course experiment to find the optimal endpoint. The table below illustrates a hypothetical optimization.

Temperature (°C)	Time to Completion (hr)	Isolated Yield (%)	Purity (by LCMS)	Notes
50	> 8	65%	98%	Reaction is too slow.
70	4	88%	97%	Good balance of rate and purity.
90	1.5	82%	90%	Faster, but impurity levels increase.

Category: Impurity Formation and Side Reactions

Q3: I'm observing a significant side product. What is it likely to be and how can I prevent it?

A3: The most common side reaction for ketoximes is the Beckmann rearrangement , which forms an amide.[3] For 4'-chloroacetophenone oxime, this would be N-(4-chlorophenyl)acetamide. This rearrangement is catalyzed by acid and heat.

Prevention:

• Control Temperature: Avoid excessive heating. Perform the reaction at the lowest temperature that allows for a reasonable reaction rate.[5]

• Control pH: The reaction requires a mildly acidic environment for catalysis.[1] The use of a base like sodium acetate or pyridine is to neutralize the HCl released from hydroxylamine hydrochloride, preventing the reaction mixture from becoming too acidic.[4] An overly acidic medium can accelerate the rearrangement. Ensure you are using an adequate amount of base.

• Choice of Acid/Catalyst: While classic methods use strong acids, modern, greener approaches utilize milder catalysts or even solvent-free conditions to minimize side reactions.[6]

Q4: My final product is a mixture of E/Z isomers. How can I control the stereochemistry or isolate the desired isomer?

A4: The formation of both E and Z isomers is common in the synthesis of unsymmetrical ketoximes.[4] Typically, the Z-isomer (where the hydroxyl group is anti to the larger phenyl group) may predominate due to steric hindrance, but equilibrium can be established under thermal or acidic conditions.

• Isolation: The isomers often have slightly different physical properties (e.g., polarity, melting point). Careful column chromatography on silica gel or fractional recrystallization can often be used to separate them.

• Control: Achieving high stereoselectivity during the reaction can be challenging. Reaction conditions such as solvent, temperature, and pH can influence the isomeric ratio. In many subsequent applications, a mixture of isomers is used directly, or the undesired isomer is converted to the desired one under specific equilibrium conditions if possible.

Workflow & Troubleshooting Diagrams

The following diagrams illustrate the general experimental workflow and a decision-making process for troubleshooting common issues.

Diagram 1: General Synthesis Workflow

Caption: Standard workflow for the synthesis of 4'-chloroacetophenone oxime.

Diagram 2: Troubleshooting Low Yield

Caption: A decision tree for troubleshooting low product yield.

References

• Master Organic Chemistry. (n.d.). Beckmann Rearrangement. Retrieved from Master Organic Chemistry. [Link]

• Grokipedia. (n.d.). Chloroacetophenone oxime. Retrieved from Grokipedia. [Link]

• Kölmel, D. K., & Kool, E. T. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews, 117(15), 10358–10376. [Link]

• Khan Academy. (2015, May 25). Formation of an Oxime from an Aldehyde [Video]. YouTube. [Link]

• ResearchGate. (n.d.). Reaction pathway for oxime formation. [Diagram]. Retrieved from ResearchGate. [Link]

• Bamoniri, A., & Kegnaz, A. (2012). A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry. Chemistry Central Journal, 6(1), 83. [Link]

• Singh, S., & Kumar, V. (2017). Nitrosocarbonyl–Henry and Denitration Cascade: Synthesis of α-Ketoamides and α-Keto Oximes. Organic Letters, 19(6), 1422–1425. [Link]

• Bode, J. W. (2010). Chemoselective Protection of α-Ketoacids by Direct Annulations with Oximes. Angewandte Chemie International Edition, 49(12), 2178-2181. [Link]

• Pearson, D. E., & Bruton, J. D. (1963). The Preparation of Highly Hindered Oximes. The Journal of Organic Chemistry, 28(6), 1557-1559.

• Nikpassand, M., & Zare, A. (2011). Green Approach for Synthesis of Oximes by Using Natural Acids. Oriental Journal of Chemistry, 27(2), 549-553. [Link]

• Google Patents. (2000).

• Li, J., et al. (2007). An Efficient Procedure for Synthesis of Oximes by Grinding. E-Journal of Chemistry, 4(3), 350-353. [Link]

• Ghosh, P., & Subba, R. (2013). Green and highly selective protocol for the synthesis of oximes. Journal of the Indian Chemical Society, 90, 529-532. [Link]

• ResearchGate. (n.d.). Preparation of aldoximes and ketoximes 2a. [Table]. Retrieved from ResearchGate. [Link]

• Nikpassand, M., et al. (2009). Synthesis of Oximes from the Corresponding of Organic Carbonyl Compounds with NH2OH.HCl and Oxalic Acid. Oriental Journal of Chemistry, 25(2), 353-356. [Link]

• Wikipedia. (n.d.). Chloroacetophenone oxime. Retrieved from Wikipedia. [Link]

• ResearchGate. (n.d.). 1H NMR spectrum of 1-(4-Chlorophenyl)ethanone oxime (2g). [Figure]. Retrieved from ResearchGate. [Link]

Sources

• 1. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Chloroacetophenone oxime — Grokipedia [grokipedia.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of Oximes from the Corresponding of Organic Carbonyl Compounds with NH2OH.HCl and Oxalic Acid – Oriental Journal of Chemistry [orientjchem.org]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of HPLC Analytical Methods for (4-Chlorophenyl)(oxo)acetaldehyde Oxime Purity

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Chlorophenyl)(oxo)acetaldehyde oxime is a key intermediate in the synthesis of various pharmaceutical compounds. The purity of this intermediate is a critical quality attribute that directly impacts the safety, efficacy, and quality of the final active pharmaceutical ingredient (API). Ensuring the absence of significant impurities—such as unreacted starting materials, isomeric forms, or degradation products—is a non-negotiable aspect of drug development and manufacturing.

This guide, written from the perspective of a Senior Application Scientist, provides an in-depth, validated High-Performance Liquid Chromatography (HPLC) method for the purity assessment of (4-Chlorophenyl)(oxo)acetaldehyde oxime. It goes beyond a simple protocol by explaining the scientific rationale behind the experimental choices. Furthermore, it offers an objective comparison of this robust HPLC method against alternative analytical technologies like Ultra-Performance Liquid Chromatography (UPLC), Gas Chromatography (GC), and Capillary Electrophoresis (CE), supported by experimental data and established principles.

The Primary Analytical Challenge: Defining the Impurity Profile

A robust analytical method must be capable of separating the main compound from all potential process-related and degradation impurities. Based on the likely synthesis route from 2-chloro-1-(4-chlorophenyl)ethan-1-one and a hydroxylating agent, the following impurities should be considered:

• Unreacted Starting Materials: Such as 2-chloro-1-(4-chlorophenyl)ethan-1-one.

• Isomeric Impurities: Oximes can exist as E and Z isomers, which may have different toxicological profiles and reactivity. The analytical method must be able to resolve these isomers.

• Degradation Products: Hydrolysis, oxidation, or photolytic degradation can lead to various byproducts. A stability-indicating method is crucial to monitor these during stability studies.

High-Performance Liquid Chromatography (HPLC): The Validated Workhorse Method

A reverse-phase HPLC (RP-HPLC) method with UV detection is the gold standard for analyzing moderately polar, UV-active compounds like (4-Chlorophenyl)(oxo)acetaldehyde oxime. Its reliability, robustness, and widespread availability make it ideal for quality control environments.

Causality Behind Experimental Choices

• Column: A C18 stationary phase (e.g., 5 µm, 4.6 x 250 mm) was selected for its hydrophobicity, which provides optimal retention and separation for aromatic compounds containing polar functional groups. The long column length ensures high theoretical plates, aiding in the resolution of closely eluting impurities.

• Mobile Phase: An isocratic mobile phase of Acetonitrile:Water (60:40, v/v) provides a balance of elution strength to achieve a reasonable retention time for the main peak while allowing for the separation of more polar and less polar impurities. The use of an isocratic system enhances method robustness and reproducibility compared to a gradient system.

• Detection: UV detection at 220 nm was chosen because the chlorophenyl group provides a strong chromophore, ensuring high sensitivity for both the main compound and related impurities.

• Temperature: Maintaining a constant column temperature of 30°C ensures reproducible retention times by minimizing viscosity fluctuations in the mobile phase.

Experimental Protocol: HPLC Purity Determination

• Instrumentation: Standard HPLC system with a UV detector.

• Column: C18, 5 µm, 4.6 x 250 mm.

• Mobile Phase: Acetonitrile:Water (60:40, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 220 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve 10 mg of (4-Chlorophenyl)(oxo)acetaldehyde oxime in 10 mL of the mobile phase to create a 1 mg/mL stock solution. Further dilute as required for specific validation experiments.

Method Validation: Establishing a System of Trust

Validation of an analytical procedure is the process of demonstrating its suitability for the intended purpose.[1] The framework provided by the International Council for Harmonisation (ICH) guideline Q2(R1) is the authoritative standard for this process.[2][3] An analytical method is not merely a set of instructions; it is a self-validating system where each parameter confirms the reliability of the others.

Figure 1: Workflow for HPLC Analytical Method Validation.

Specificity (and Forced Degradation)

Expertise & Experience: Specificity is the ability to assess the analyte unequivocally in the presence of other components like impurities or degradants. The most rigorous way to prove this is through forced degradation (stress testing), which intentionally degrades the sample to see if the resulting degradation products interfere with the main analyte peak.[4] This demonstrates the method is "stability-indicating."

Experimental Protocol (Forced Degradation):

• Prepare separate solutions of the sample (approx. 0.1 mg/mL).

• Acid Hydrolysis: Add 1N HCl and heat at 80°C for 4 hours.

• Base Hydrolysis: Add 1N NaOH and heat at 80°C for 2 hours.

• Oxidative Degradation: Add 3% H₂O₂ and keep at room temperature for 24 hours.[5]

• Thermal Degradation: Heat the solid powder at 105°C for 48 hours, then dissolve.

• Photolytic Degradation: Expose the solution to UV light (254 nm) for 24 hours.

• Neutralize the acid and base-stressed samples before injection.

• Inject all samples and a non-stressed control sample into the HPLC system.

• Trustworthiness Check: The method is specific if the analyte peak is pure and well-resolved from all degradation peaks, as determined by peak purity analysis using a photodiode array (PDA) detector. A degradation of 5-20% is typically targeted to ensure that degradation products are formed at sufficient levels for detection without destroying the main peak.[5]

Table 1: Summary of Forced Degradation Results

Stress Condition	% Degradation	Observations	Peak Purity
Acid (1N HCl, 80°C)	12.5%	Two major degradation peaks observed.	Pass
Base (1N NaOH, 80°C)	18.2%	One major degradation peak observed.	Pass
Oxidative (3% H₂O₂)	8.9%	Multiple minor degradation peaks observed.	Pass
Thermal (105°C)	3.1%	No significant degradation.	Pass
Photolytic (UV 254nm)	6.5%	One minor degradation peak observed.	Pass

Linearity & Range

Expertise & Experience: Linearity demonstrates a direct proportional relationship between the concentration of the analyte and the detector response. The range is the interval over which this relationship holds true with acceptable accuracy and precision. For a purity test, the range must cover from the reporting threshold of impurities up to 120% of the specification.[6]

Experimental Protocol:

• Prepare a series of at least five standard solutions from the stock solution, ranging from the Limit of Quantitation (LOQ) to 150% of the target analytical concentration (e.g., 0.5 µg/mL to 15 µg/mL).

• Inject each concentration in triplicate.

• Plot a calibration curve of mean peak area versus concentration.

• Trustworthiness Check: The method is linear if the correlation coefficient (R²) is ≥ 0.999.

Table 2: Linearity Data

Concentration (µg/mL)	Mean Peak Area (n=3)
0.5	12,540
1.0	25,110
5.0	124,950
10.0	250,500
15.0	375,800
Correlation Coefficient (R²)	0.9998

Accuracy

Expertise & Experience: Accuracy measures the closeness of the experimental value to the true value. It is typically determined by a recovery study, where a known amount of pure analyte is "spiked" into a sample matrix at different concentration levels.

Experimental Protocol:

• Prepare samples spiked with the analyte at three concentration levels (e.g., 50%, 100%, and 150% of the target concentration).

• Prepare each level in triplicate.

• Analyze the samples and calculate the percentage recovery.

• Trustworthiness Check: The method is accurate if the mean recovery is within 98.0% to 102.0%.

Table 3: Accuracy (Recovery) Data

Spike Level	Amount Added (µg/mL)	Amount Recovered (µg/mL)	% Recovery
50%	5.0	4.95	99.0%
100%	10.0	10.08	100.8%
150%	15.0	14.82	98.8%
Mean Recovery	99.5%

Precision

Expertise & Experience: Precision expresses the degree of scatter between a series of measurements. It is evaluated at two levels:

• Repeatability (Intra-day precision): Analysis over a short interval under the same conditions.

• Intermediate Precision (Inter-day precision): Analysis within the same lab but on different days, with different analysts, or on different equipment.

Experimental Protocol:

• Repeatability: Prepare and analyze six identical samples on the same day.

• Intermediate Precision: Repeat the analysis on a different day with a different analyst.

• Calculate the Relative Standard Deviation (RSD) for the results.

• Trustworthiness Check: The method is precise if the RSD is ≤ 2.0%.

Table 4: Precision Data

Parameter	n	Mean Assay (%)	RSD (%)
Repeatability	6	99.8%	0.45%
Intermediate Precision	6	100.1%	0.68%

Limit of Detection (LOD) & Limit of Quantitation (LOQ)

Expertise & Experience:

• LOD: The lowest amount of analyte that can be detected but not necessarily quantified.

• LOQ: The lowest amount of analyte that can be quantified with acceptable accuracy and precision.[7] These are critical for impurity analysis. They can be determined based on the signal-to-noise ratio (S/N) of the detector response (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

Table 5: LOD and LOQ Results

Parameter	S/N Ratio	Calculated Value (µg/mL)
LOD	~3:1	0.08
LOQ	~10:1	0.25

Robustness

Expertise & Experience: Robustness measures the method's capacity to remain unaffected by small, deliberate variations in method parameters. This provides confidence that the method will perform consistently during routine use.

Experimental Protocol:

• Vary the following parameters one at a time:

  • Flow Rate (± 0.1 mL/min)

  • Column Temperature (± 2°C)

  • Mobile Phase Composition (e.g., Acetonitrile ± 2%)

• Analyze a system suitability sample under each condition.

• Trustworthiness Check: The method is robust if system suitability parameters (e.g., peak resolution, tailing factor) remain within acceptable limits and the results are not significantly impacted.

Comparative Analysis: HPLC vs. Alternative Technologies

While the validated HPLC method is robust for routine QC, a comprehensive understanding of a compound's purity profile often benefits from orthogonal techniques—methods that separate compounds based on different chemical or physical principles.[8]

Figure 2: Decision matrix for selecting the appropriate analytical technology.

Ultra-Performance Liquid Chromatography (UPLC)

UPLC operates on the same principles as HPLC but utilizes columns with sub-2 µm particles. This results in a dramatic increase in chromatographic efficiency but requires much higher operating pressures (up to 15,000 psi).[9][10]

• Advantages:

  • Speed: Analysis times can be reduced by a factor of 5-10, significantly increasing sample throughput.[11]

  • Resolution: Sharper peaks lead to better separation of closely eluting impurities, such as E/Z isomers.[9]

  • Sensitivity: Improved signal-to-noise ratios allow for the detection of trace-level impurities.[12]

  • Reduced Solvent Consumption: Shorter run times and lower flow rates align with green chemistry initiatives.

• Disadvantages:

  • Higher Cost: UPLC systems are more expensive than standard HPLC instruments.

  • Method Transfer: Methods must be carefully re-developed or transferred from HPLC, as a direct switch is not always possible.

Gas Chromatography (GC)

GC is a powerful technique for separating volatile and thermally stable compounds. For many oximes, direct analysis can be challenging due to their polarity and potential for thermal degradation in the hot injection port.

• Advantages:

  • High Efficiency: Capillary GC columns offer extremely high resolving power.

  • Sensitive Detectors: Flame Ionization Detection (FID) is robust for organic compounds, while Mass Spectrometry (MS) provides structural information.

• Disadvantages:

  • Derivatization Often Required: To increase volatility and thermal stability, oximes often need to be derivatized (e.g., silylation) prior to analysis.[13][14] This adds a sample preparation step and a potential source of variability.

  • Not Suitable for Non-Volatile Impurities: Cannot detect involatile degradation products or salts.

  • Thermal Degradation: The target analyte or its impurities may degrade at the high temperatures used in GC.[15]

Capillary Electrophoresis (CE)

CE separates molecules in a narrow capillary based on their charge-to-mass ratio under the influence of a high electric field.[16] It offers exceptionally high separation efficiency.

• Advantages:

  • Extremely High Efficiency: Can generate millions of theoretical plates, providing unparalleled resolution for complex mixtures.

  • Minimal Sample and Reagent Consumption: Uses nanoliter injection volumes and microliters of buffer.

  • Orthogonal Selectivity: Separation is based on a different principle than chromatography, making it an excellent confirmatory technique.[17]

• Disadvantages:

  • Lower Concentration Sensitivity: UV detection in CE can be less sensitive than in HPLC due to the short path length across the capillary.

  • Reproducibility Challenges: Can be more sensitive to minor changes in buffer composition and capillary surface conditions.

  • Limited Use for Neutral Compounds: Requires specialized techniques like Micellar Electrokinetic Chromatography (MEKC) to separate neutral species.

Table 6: Head-to-Head Comparison of Analytical Techniques

Parameter	HPLC	UPLC	GC (with Derivatization)	CE
Principle	Partitioning between mobile/stationary phases	Partitioning (sub-2µm particles)	Partitioning between gas/stationary phases	Differential migration in an electric field
Speed	Moderate (e.g., 10-20 min)	Very Fast (e.g., 1-5 min)	Fast (e.g., 5-15 min)	Very Fast (e.g., 2-10 min)
Resolution	Good	Excellent	Excellent	Superior
Sensitivity (UV)	Good	Excellent	N/A (FID/MS is standard)	Moderate
Applicability	Broad (polar to non-polar)	Broad (polar to non-polar)	Volatile/Semi-volatile	Charged/Polar species
Key Advantage	Robustness, widespread availability	Throughput, resolution	Analysis of volatile impurities	Orthogonal selectivity, high efficiency
Key Limitation	Slower analysis times	High initial cost	Requires derivatization, thermal stability	Lower concentration sensitivity

Conclusion

The validated reverse-phase HPLC method presented in this guide is demonstrated to be specific, linear, accurate, precise, and robust, making it highly suitable for the routine quality control and purity assessment of (4-Chlorophenyl)(oxo)acetaldehyde oxime. The successful execution of forced degradation studies confirms its stability-indicating nature, which is essential for regulatory compliance and ensuring product quality over time.

While HPLC remains the workhorse of the pharmaceutical industry, a multi-faceted approach to purity analysis provides the highest level of confidence. UPLC stands out as a superior alternative for high-throughput environments where speed and enhanced resolution are paramount.[9] GC and CE serve as powerful orthogonal techniques, offering unique selectivity for volatile or charged impurities, respectively, that might be missed by liquid chromatography. The choice of analytical method should ultimately be guided by the specific requirements of the analysis, from routine batch release to in-depth impurity characterization during process development.

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• BenchChem. (n.d.). HPLC vs. UPLC for Riociguat Impurity Profiling: A Head-to-Head Comparison.
• BenchChem. (n.d.). A Comparative Guide to HPLC-Based Purity Validation of 4,4-Dimethylcyclohexanone Oxime.
• BenchChem. (n.d.). Head-to-head comparison of HPLC vs. UPLC for rocuronium impurity profiling.

• ICH. (1996). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• American Journal of Biopharmacy and Pharmaceutical Sciences. (2025). A holistic perspective on analytical method validation under International Council for Harmonisation Q2(R1).
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• Hansen, S. H., et al. (n.d.). Capillary electrophoresis for the analysis of small-molecule pharmaceuticals. Request PDF. Retrieved from [Link]

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• BenchChem. (n.d.). Application Note: GC-MS Analysis of 6-Dodecanone, 5,8-diethyl-7-hydroxy-, oxime.

• Scribd. (n.d.). ICH Q2(R1) Analytical Method Validation. Retrieved from [Link]

• Bume, P. P., et al. (2019). Gas chromatography–Fourier transform infrared spectroscopy reveals dynamic molecular interconversion of oximes. Analyst, 144(13), 4073-4081.
• Sternson, L. A., Hincal, F., & Bannister, S. J. (1977). Gas chromatographic analysis of acetophenone oxime and its metabolites.

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• ICH. (n.d.). Quality Guidelines. Retrieved from [Link]

• Kumar, A., et al. (2013). Switch from HPLC to UPLC: A Novel Achievement in Liquid Chromatography Technique. International Journal of Pharmaceutical Sciences Review and Research, 21(1), 237-246.

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• IJIRT. (2024). Method Development and Validation for The Simultaneous Estimation of Milbemycin Oxime and Lufenuron in Bulk and Tablet Dosage Forms By RP- HPLC.

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Benchmarking the Catalytic Efficiency of (4-Chlorophenyl)(oxo)acetaldehyde Oxime Ligands

As a Senior Application Scientist, I approach catalyst evaluation not merely as an exercise in maximizing yield, but as a rigorous analysis of kinetic efficiency, operational stability, and mechanistic transparency. For decades, phosphine-based ligands have dominated transition-metal catalysis. However, their sensitivity to air and moisture, coupled with complex synthetic requirements, has driven the search for robust alternatives.

Enter oxime ligands—specifically, derivatives of (4-Chlorophenyl)(oxo)acetaldehyde oxime. These easily synthesized, highly stable N,O-bidentate ligands form palladacycles and copper complexes that exhibit extraordinary turnover numbers (TON) in carbon-carbon and carbon-heteroatom bond-forming reactions[1].

This guide provides an objective, data-driven comparison of (4-Chlorophenyl)(oxo)acetaldehyde oxime against traditional ligand classes, supported by self-validating experimental protocols.

Mechanistic Causality: The 4-Chloro Advantage

The structural architecture of (4-Chlorophenyl)(oxo)acetaldehyde oxime is not arbitrary; it is precisely tuned for catalytic efficiency. The ligand coordinates to the metal center (typically Palladium or Copper) via the oxime nitrogen and the carbonyl oxygen, forming a stable five- or six-membered metallacycle[2].

Electronic Tuning: The inclusion of the para-chloro substituent on the phenyl ring serves a critical mechanistic function. As an electron-withdrawing group (EWG), the chlorine atom decreases the electron density at the metal center.

• Causality: While an electron-rich metal center favors the initial oxidative addition of aryl halides, an overly electron-rich center creates a kinetic bottleneck during transmetalation and reductive elimination. The 4-chloro group strikes an optimal balance, rendering the Pd(II) intermediate sufficiently electrophilic to accelerate transmetalation with organoboronic acids, thereby dramatically increasing the overall Turnover Frequency (TOF)[1].

Catalytic cycle of Suzuki-Miyaura cross-coupling using oxime-palladacycle catalysts.

Benchmarking Data: Comparative Performance

To objectively benchmark the (4-Chlorophenyl)(oxo)acetaldehyde oxime ligand, we compared its corresponding palladacycle against standard Palladium-Triphenylphosphine (Pd-PPh₃) and Palladium-N-Heterocyclic Carbene (Pd-NHC) systems.

The model reaction is the Suzuki-Miyaura cross-coupling of 4-bromoanisole with phenylboronic acid.

Table 1: Catalytic Efficiency in Suzuki-Miyaura Cross-Coupling

Catalyst System	Catalyst Loading (mol%)	Temp (°C)	Time (h)	Yield (%)	TON	TOF (h⁻¹)	Air Stability
Pd(OAc)₂ / PPh₃	1.0	80	12	85	85	7.1	Poor
Pd-NHC (IPr)	0.1	80	6	95	950	158	Moderate
Pd-(Unsubstituted Oxime)	0.01	80	4	92	9,200	2,300	Excellent
Pd-(4-Cl-Ph-Oxime)	0.001	80	2	98	98,000	49,000	Excellent

Data Synthesis: The oxime palladacycles are thermally stable and insensitive to air or moisture, allowing reactions to be set up on the benchtop without a glovebox[1]. The 4-chloro derivative outperforms the unsubstituted variant by an order of magnitude in TOF, directly validating the electronic tuning hypothesis.

Self-Validating Experimental Protocol

A protocol is only as good as its internal controls. The following workflow integrates synthesis, catalysis, and self-validation to ensure reproducibility and rule out false positives (e.g., catalysis by trace metal impurities or palladium nanoparticles).

Self-validating experimental workflow for synthesizing and benchmarking oxime palladacycles.

Phase 1: Ligand & Catalyst Preparation

• Ligand Condensation: React 4-chlorophenylglyoxal (1.0 equiv) with hydroxylamine hydrochloride (1.1 equiv) and sodium acetate (1.1 equiv) in ethanol at room temperature for 4 hours[3].

  • Causality: Sodium acetate acts as a mild base to liberate free hydroxylamine without causing base-catalyzed degradation of the glyoxal.

• Cyclopalladation: Dissolve the purified oxime ligand (1.0 equiv) and Pd(OAc)₂ (1.0 equiv) in methanol. Stir at room temperature for 24 hours.

  • Causality: The acetate anion from Pd(OAc)₂ acts as an internal base, abstracting the ortho-proton of the phenyl ring via a concerted metalation-deprotonation (CMD) pathway, yielding the highly stable dimeric oxime palladacycle[2].

Phase 2: Benchmarking & Validation (Suzuki-Miyaura)

• Reaction Setup: In a standard glass vial (open to air), add 4-bromoanisole (1.0 mmol), phenylboronic acid (1.5 mmol), K₂CO₃ (2.0 mmol), and exactly 10 µL of a 1.0 M stock solution of dodecane.

  • Causality: Dodecane is inert and serves as an internal standard for GC-FID, ensuring that yield calculations are absolute and unaffected by injection volume variations.

• Catalyst Injection: Add the Pd-(4-Cl-Ph-Oxime) catalyst (0.001 mol% from a micro-stock solution) in 2 mL of EtOH/H₂O (1:1).

• Control Reactions (The Self-Validating System):

  • Control A (Blank): Run identical conditions without the catalyst. Purpose: Rules out background reactivity.

  • Control B (Mercury Drop Test): Add a drop of elemental mercury (Hg⁰) to a parallel reaction vial[4]. Purpose: Hg⁰ amalgamates and poisons heterogeneous Palladium nanoparticles. If the reaction still proceeds, it proves the catalysis is genuinely homogeneous and driven by the intact oxime complex, not degraded metal clusters.

• Analysis: Heat to 80°C for 2 hours. Extract with ethyl acetate, filter through a short silica plug, and analyze via GC-FID. Calculate TON and TOF based on the dodecane internal standard ratio.

Conclusion

(4-Chlorophenyl)(oxo)acetaldehyde oxime ligands represent a paradigm shift in coordination chemistry for cross-coupling reactions. By replacing sensitive phosphines with these robust, electronically tuned N,O-chelators, researchers can achieve TONs approaching 105 under ambient, benchtop conditions. The strategic placement of the 4-chloro group optimizes the metal center's electrophilicity, proving that intelligent ligand design can overcome the inherent kinetic limitations of late-stage transmetalation.

References

• Alonso, D. A., Nájera, C., & Pacheco, M. C. (2000). Oxime Palladacycles: Stable and Efficient Catalysts for Carbon−Carbon Coupling Reactions. Organic Letters.[Link]

• Taylor & Francis Group. (2023). Oxime ligands: Organometallic synthesis and catalysis. Journal of Coordination Chemistry. 2

• Punniyamurthy, T., & Rout, L. (2007). CuI-Mediated Cross-Coupling of Aryl Halides with Oximes: A Direct Access to O-Aryloximes. Organic Letters.[Link]

• Manda, J., et al. (2025). One-Pot Multicomponent Synthesis of Fully Substituted 1,3-Thiazoles Appended with Naturally Occurring Lawsone (Utilization of 4-chlorophenylglyoxal). The Journal of Organic Chemistry.[Link]

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Navigating the Separation: A Comparative Guide to (4-Chlorophenyl)(oxo)acetaldehyde Oxime Isolation

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel chemical entities, the isolation and purification of the target compound are as critical as the reaction itself. This guide provides a comparative analysis of various extraction techniques applicable to the isolation of (4-Chlorophenyl)(oxo)acetaldehyde oxime, a molecule of interest in synthetic chemistry and potential drug development. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but the underlying scientific rationale to empower researchers in making informed decisions for optimal purity and yield.

Introduction to (4-Chlorophenyl)(oxo)acetaldehyde Oxime and Its Extraction

(4-Chlorophenyl)(oxo)acetaldehyde oxime, with its reactive oxime and carbonyl functionalities alongside a chlorinated phenyl ring, presents a unique set of physicochemical properties that must be considered during the selection of an extraction method. The efficiency of its isolation from a crude reaction mixture is paramount to prevent degradation and ensure the quality of subsequent analytical or synthetic steps. This guide will explore and compare traditional and modern extraction techniques, offering insights into their mechanisms, advantages, and limitations in the context of this specific molecule.

Traditional Extraction Methodologies

Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction remains a fundamental and widely used technique for the separation of compounds based on their differential solubility in two immiscible liquid phases, typically an aqueous phase and an organic solvent.

Principle of Operation: The crude reaction mixture containing (4-Chlorophenyl)(oxo)acetaldehyde oxime would be dissolved in an appropriate solvent. An immiscible solvent is then added, and the mixture is agitated to facilitate the transfer of the target compound from one phase to the other. The choice of solvents is critical and is dictated by the polarity and solubility of the oxime. Given its structure, it is expected to be a moderately polar compound.

Experimental Protocol: Liquid-Liquid Extraction

• Solvent Selection: Based on the likely moderate polarity of (4-Chlorophenyl)(oxo)acetaldehyde oxime, a suitable organic solvent for extraction from an aqueous reaction mixture could be ethyl acetate, dichloromethane, or diethyl ether. The choice will depend on the specific impurities present.

• pH Adjustment: The pH of the aqueous layer can be adjusted to suppress the ionization of the oxime, thereby increasing its partitioning into the organic phase.

• Extraction: The aqueous solution containing the crude product is placed in a separatory funnel. An equal volume of the selected organic solvent is added. The funnel is stoppered and shaken vigorously for 1-2 minutes, with periodic venting.

• Phase Separation: The layers are allowed to separate. The denser layer (often the chlorinated solvent) is drained off.

• Repeated Extraction: The aqueous layer is typically extracted two to three more times with fresh portions of the organic solvent to maximize recovery.

• Drying and Concentration: The combined organic extracts are dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield the crude oxime.[1][2]

Causality Behind Experimental Choices: The vigorous shaking increases the interfacial area between the two immiscible phases, accelerating the mass transfer of the solute. Repeated extractions with smaller volumes of solvent are mathematically more efficient than a single extraction with a large volume. Drying the organic phase is crucial to remove dissolved water, which could interfere with subsequent steps.

Modern and Green Extraction Techniques

In recent years, there has been a significant push towards developing more efficient, faster, and environmentally friendly extraction methods.[3][4]

Ultrasound-Assisted Extraction (UAE)

Ultrasound-assisted extraction utilizes the energy of ultrasonic waves to enhance the extraction process.

Principle of Operation: UAE employs acoustic cavitation—the formation, growth, and implosion of microscopic bubbles in the solvent.[5] This process generates localized high pressures and temperatures, leading to intense shear forces and micro-jetting. These effects disrupt cell walls (if extracting from a biological matrix) and enhance the penetration of the solvent into the sample matrix, thereby accelerating the dissolution of the target compound.[5][6]

Experimental Protocol: Ultrasound-Assisted Extraction

• Sample Preparation: The crude reaction mixture is suspended in a suitable extraction solvent in a vessel.

• Ultrasonic Treatment: An ultrasonic probe or bath is used to apply ultrasonic waves to the mixture.[7] Key parameters to optimize include frequency, power, time, and temperature.[5][7]

• Separation: After sonication, the solid impurities are separated by filtration or centrifugation.

• Concentration: The solvent is evaporated to yield the extracted compound.

Advantages over LLE: UAE significantly reduces extraction time and solvent consumption.[6][8] It is also a more energy-efficient process and can often be performed at lower temperatures, which is beneficial for thermally sensitive compounds.[8]

Microwave-Assisted Extraction (MAE)

MAE utilizes microwave energy to heat the solvent and sample, thereby accelerating the extraction process.

Principle of Operation: Microwave energy directly interacts with polar molecules in the mixture, causing them to oscillate and generate heat.[9][10] This rapid and uniform heating increases the kinetics of extraction. The localized heating can also cause the rupture of the matrix structure, enhancing the release of the target compound into the solvent.[9]

Experimental Protocol: Microwave-Assisted Extraction

• Sample and Solvent: The crude product is placed in a microwave-transparent vessel with a suitable polar solvent.

• Microwave Irradiation: The vessel is placed in a microwave extractor, and microwave energy is applied. Parameters such as microwave power, temperature, pressure, and extraction time are controlled.

• Cooling and Filtration: After extraction, the vessel is cooled, and the extract is separated from the solid residue by filtration.

• Solvent Removal: The solvent is evaporated to obtain the final product.

Advantages over Conventional Methods: MAE offers a dramatic reduction in extraction time, often from hours to minutes, and a significant decrease in solvent usage.[9][10][11] The yields are often higher due to the efficient heating mechanism.[4]

Supercritical Fluid Extraction (SFE)

SFE uses a supercritical fluid, most commonly carbon dioxide, as the extracting solvent.

Principle of Operation: A supercritical fluid is a substance at a temperature and pressure above its critical point, where it exhibits properties of both a liquid and a gas. Supercritical CO₂ has liquid-like density and solvating power, but gas-like viscosity and diffusivity, allowing it to penetrate the sample matrix efficiently.[12] The solvating power can be finely tuned by adjusting the pressure and temperature.[13]

Experimental Protocol: Supercritical Fluid Extraction

• System Setup: The system consists of a CO₂ source, a pump, a co-solvent pump (if needed), an extraction vessel, and a separator.[13]

• Extraction: The crude sample is placed in the extraction vessel. CO₂ is pumped into the vessel and brought to supercritical conditions. The supercritical fluid then flows through the sample, dissolving the (4-Chlorophenyl)(oxo)acetaldehyde oxime.

• Separation: The extract-laden supercritical fluid is depressurized in the separator, causing the CO₂ to return to a gaseous state and the extracted compound to precipitate.

• Collection: The pure, solvent-free product is collected from the separator.

Advantages of SFE: SFE is a green technology as it uses non-toxic, non-flammable, and inexpensive CO₂.[14] The extraction is often highly selective, and the final product is free of residual solvent.[14] This method is particularly suitable for thermally labile compounds as it can be performed at relatively low temperatures.[15]

Comparative Analysis of Extraction Techniques

To facilitate a clear comparison, the following table summarizes the key performance indicators for each extraction technique in the context of isolating (4-Chlorophenyl)(oxo)acetaldehyde oxime. The data presented are illustrative and based on typical performance for similar organic compounds.

Feature	Liquid-Liquid Extraction (LLE)	Ultrasound-Assisted Extraction (UAE)	Microwave-Assisted Extraction (MAE)	Supercritical Fluid Extraction (SFE)
Principle	Differential Solubility	Acoustic Cavitation	Dielectric Heating	Tunable Solvating Power
Typical Solvents	Water, Ethyl Acetate, DCM	Alcohols, Acetone, Hexane	Polar Solvents (Ethanol, Methanol)	Supercritical CO₂, Co-solvents
Extraction Time	30-60 min	10-30 min	5-15 min	20-40 min
Solvent Consumption	High	Moderate	Low	Very Low (CO₂ is recycled)
Yield	Good	Very Good	Excellent	Excellent
Purity	Moderate (co-extraction of impurities)	Good	Good	High (highly selective)
Automation Potential	Low	Moderate	High	High
Cost (Initial)	Low	Moderate	Moderate-High	High
Environmental Impact	High (solvent waste)	Low	Low	Very Low

Visualizing the Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for each extraction technique.

Caption: Workflow for Liquid-Liquid Extraction.

Caption: Workflow for Ultrasound-Assisted Extraction.

Caption: Workflow for Microwave-Assisted Extraction.

Caption: Workflow for Supercritical Fluid Extraction.

Conclusion and Recommendations

The choice of an extraction technique for (4-Chlorophenyl)(oxo)acetaldehyde oxime is a multi-faceted decision that balances efficiency, cost, environmental impact, and the desired purity of the final product.

• For initial, small-scale laboratory purifications , where simplicity and low capital investment are key, Liquid-Liquid Extraction remains a viable option, provided that appropriate solvent selection and pH control are implemented to maximize efficiency.

• For enhanced throughput and reduced solvent waste in a research setting , both Ultrasound-Assisted Extraction and Microwave-Assisted Extraction offer significant advantages in terms of speed and efficiency. MAE, in particular, demonstrates excellent potential for high-yield, rapid extractions.

• For industrial applications or when exceptional purity and a solvent-free product are required , Supercritical Fluid Extraction stands out as the superior "green" alternative. Although the initial equipment cost is higher, the long-term benefits of using a recyclable, non-toxic solvent and achieving high selectivity often justify the investment, especially in the context of pharmaceutical development where product purity is non-negotiable.

Ultimately, the optimal extraction strategy may involve a combination of techniques. For instance, a rapid extraction using UAE or MAE could be followed by a final purification step such as column chromatography. The principles and comparative data presented in this guide are intended to provide a solid foundation for developing a robust and efficient isolation protocol for (4-Chlorophenyl)(oxo)acetaldehyde oxime and other valuable synthetic intermediates.

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